[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

• CAS: 1093414-20-0

Core Science & Biosynthesis

Chemical structure and molecular weight of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical entity [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, a molecule of interest in medicinal chemistry and drug discovery. This document will delve into its chemical structure, molecular properties, a plausible synthetic route, and potential applications, offering a technical resource for professionals in the field.

Chemical Identity and Molecular Architecture

[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, also known by its systematic name 2-amino-1-(2,3-dihydroindol-1-yl)-2-phenylethanone, is a compound featuring a unique combination of a phenylethylamine backbone and an indoline moiety.[1] The core structure consists of a phenyl group and an amine group attached to the same chiral carbon, which is in turn bonded to a carbonyl group. This carbonyl group is part of an amide linkage with the nitrogen atom of a 2,3-dihydro-1H-indole (indoline) ring system.

The presence of a chiral center at the alpha-carbon of the phenylethylamine fragment suggests the existence of two enantiomers, (R)- and (S)-[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine. The specific stereochemistry will be a critical determinant of its biological activity, a common principle in pharmacology.

Key Physicochemical Properties

A summary of the key identifiers and calculated properties for this compound is presented in the table below.

Identifier	Value	Source
IUPAC Name	2-amino-1-(2,3-dihydroindol-1-yl)-2-phenylethanone	[1]
CAS Number	1093414-20-0	[1][2]
Molecular Formula	C16H16N2O	[1][2]
Molecular Weight	252.31 g/mol	[1]
Canonical SMILES	C1=CC=C(C=C1)C(C(=O)N2CC3=CC=CC=C32)N	[2]
InChI Key	DEFDJWJYYWKOBO-UHFFFAOYSA-N	[1]

Structural Visualization

The 2D chemical structure of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine is depicted below. This visualization highlights the key functional groups: the primary amine, the phenyl ring, the amide linkage, and the indoline scaffold.

Caption: 2D Structure of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Proposed Retrosynthetic Analysis and Synthesis Protocol

Retrosynthetic Pathway

A logical retrosynthetic approach is illustrated in the diagram below. The target molecule can be disconnected at the amide bond, leading back to indoline and N-protected 2-amino-2-phenylacetic acid. The latter can be derived from commercially available 2-amino-2-phenylacetic acid.

Sources

• 1. echemi.com [echemi.com]
• 2. appchemical.com [appchemical.com]

Elucidating the Mechanism of Action for [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine: A Strategic Guide

An in-depth technical guide

Abstract: This guide provides a comprehensive framework for the mechanistic elucidation of the novel chemical entity, [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, hereafter referred to as "Compound X." Based on a structural analysis revealing a phenylethylamine backbone and an indoline moiety, we hypothesize that Compound X functions as a modulator of a monoaminergic G-protein coupled receptor (GPCR). This document outlines a multi-tiered experimental strategy, beginning with primary target identification and culminating in cellular target engagement. The methodologies described are designed to be self-validating, providing a robust and logical pathway to define the compound's pharmacological profile with high scientific integrity.

Introduction: Structural Rationale and a Central Hypothesis

The chemical architecture of Compound X presents compelling reasons to investigate its interaction with the central nervous system. The core structure integrates two well-established pharmacophores:

• Phenylethylamine Scaffold: This motif is endogenous to neurotransmitters such as dopamine and norepinephrine and is a cornerstone of synthetic ligands targeting the monoaminergic system.

• Indoline Ring System: A derivative of indole, this structure is a privileged scaffold in medicinal chemistry, frequently found in ligands for serotonin (5-HT) receptors.

This structural combination strongly suggests a high probability of interaction with a GPCR in the serotonin or dopamine receptor families. Therefore, this guide will proceed under the central working hypothesis that Compound X is a novel ligand for the serotonin 2A receptor (5-HT2A) , a Gq-coupled receptor critically involved in neuropsychiatric and physiological processes. Our objective is to systematically test this hypothesis, characterizing the compound's binding affinity, functional activity, signaling pathway, and target selectivity.

Part 1: Primary Target Engagement & Binding Affinity

The foundational step in any mechanism of action (MoA) study is to confirm a direct physical interaction between the compound and its putative target. A radioligand binding assay is the gold-standard method for quantifying this interaction with high sensitivity and specificity.

Causality in Experimental Choice:

We employ a competitive binding assay to determine if and how strongly Compound X displaces a known high-affinity radioligand from the 5-HT2A receptor. This approach does not merely confirm an interaction; it allows us to calculate the equilibrium dissociation constant (Ki), an intrinsic measure of binding affinity that is independent of the radioligand used. A low Ki value would provide strong evidence for a direct and potent interaction.

Experimental Protocol: 5-HT2A Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of Compound X for the human 5-HT2A receptor.

Materials:

• Cell membranes prepared from HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [³H]-Ketanserin (a well-characterized 5-HT2A antagonist).

• Non-specific binding control: Mianserin (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.5 mM EDTA.

• Compound X serial dilutions (e.g., from 10 pM to 100 µM).

• Scintillation vials and cocktail.

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration manifold and vacuum pump.

Step-by-Step Methodology:

• Preparation: Thaw the 5-HT2A receptor-expressing membranes on ice. Prepare serial dilutions of Compound X in the assay buffer.

• Assay Plate Setup: In a 96-well plate, add assay buffer to all wells.

• Total Binding: Add vehicle control (e.g., DMSO) and [³H]-Ketanserin (at a final concentration near its Kd, e.g., 0.5 nM).

• Non-Specific Binding (NSB): Add Mianserin (10 µM) and [³H]-Ketanserin.

• Competitive Binding: Add each concentration of Compound X and [³H]-Ketanserin.

• Reaction Initiation: Add the cell membrane preparation to all wells to start the binding reaction.

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation to reach equilibrium.

• Termination & Harvesting: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filters using the filtration manifold. Wash each filter three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add a scintillation cocktail, and quantify the bound radioactivity using a scintillation counter (measured in counts per minute, CPM).

• Data Analysis: Calculate specific binding by subtracting NSB CPM from total binding CPM. Plot the percentage of specific binding against the log concentration of Compound X. Fit the data to a one-site competition model using non-linear regression (e.g., GraphPad Prism) to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Hypothetical Data Presentation:

Parameter	Value	Interpretation
IC50	75 nM	Concentration of Compound X required to displace 50% of the radioligand.
Ki	25 nM	High-affinity interaction with the 5-HT2A receptor.

Visualization: Binding Assay Workflow

Caption: Logical workflow demonstrating the principle of the Cellular Thermal Shift Assay (CETSA).

Conclusion and Future Directions

This guide outlines a rigorous, multi-step strategy to investigate the mechanism of action of Compound X, based on the hypothesis of its activity as a 5-HT2A receptor agonist. The proposed experiments would systematically:

• Confirm high-affinity binding to the 5-HT2A receptor.

• Demonstrate functional agonism through two orthogonal Gq signaling pathway assays.

• Establish a strong selectivity profile against other relevant CNS targets.

• Verify target engagement in a live-cell context.

Successful completion of this workflow would provide a robust and comprehensive MoA profile, strongly positioning Compound X for further preclinical development, including pharmacokinetic studies, in vivo efficacy models, and safety pharmacology.

References

• Title: The Cheng-Prusoff Equation: A Review of its Applications in Pharmacology. Source: Molecular Pharmacology. URL: [Link]

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• Title: The Importance of Selectivity in Drug Discovery. Source: Nature Reviews Drug Discovery. URL: [Link]

• Title: The cellular thermal shift assay for evaluating drug target engagement in cells. Source: Nature Protocols. URL: [Link]

A Methodological Framework for the Preclinical Pharmacokinetic and Pharmacodynamic Evaluation of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Disclaimer: As of March 2026, there is a significant lack of publicly available scientific literature detailing the pharmacokinetic (PK) and pharmacodynamic (PD) properties of the specific molecule [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine (CAS No. 1093414-20-0)[1]. Therefore, this document serves as a comprehensive methodological and structural framework, designed for drug development professionals, to outline the essential studies required to characterize such a novel chemical entity. The protocols, data, and pathways described herein are illustrative, based on established preclinical drug development guidelines and the compound's structural motifs, and should be considered hypothetical until validated by empirical studies.

Introduction

The compound [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine features a 2-phenethylamine core structure, a motif widely present in numerous endogenous neurotransmitters and psychoactive compounds that act on the central nervous system (CNS)[2][3]. The presence of an indoline group suggests potential interactions with a range of biological targets. Indole derivatives are known to exhibit diverse biological activities, including antibacterial, antifungal, and antitubercular properties[4]. A thorough characterization of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile, alongside its mechanism of action, is critical for any future development.

This guide provides a logical, stepwise approach to the preclinical evaluation of this molecule, emphasizing the causality behind experimental choices and adherence to rigorous scientific and regulatory standards.

Part 1: Pharmacodynamic (PD) Characterization

The primary goal of pharmacodynamic studies is to identify the compound's mechanism of action, including its molecular targets and physiological effects. Given the phenethylamine scaffold, initial investigations would logically focus on targets within the CNS, particularly monoaminergic systems.

Primary Target Identification: Receptor Binding Assays

The initial step is to screen the compound against a panel of receptors, transporters, and enzymes to identify primary binding targets. A competitive radioligand binding assay is a robust and widely used method for this purpose.[5][6]

Rationale: This high-throughput approach quickly narrows down potential mechanisms of action by quantifying the compound's affinity for various known biological targets. The choice of targets should be guided by the compound's structural similarity to known ligands.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Receptor Source: Utilize cell membranes from recombinant cell lines overexpressing the target of interest (e.g., dopamine D2 receptor, serotonin 5-HT2A receptor) or prepared from specific animal tissues (e.g., rat striatum).

• Assay Setup: In a 96-well plate, combine a fixed concentration of a specific radioligand (e.g., [³H]-Spiperone for D2 receptors) with the receptor preparation.

• Competition: Add increasing concentrations of the test compound, [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, to compete with the radioligand for binding to the receptor.

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Separate the bound from the unbound radioligand using rapid vacuum filtration through a glass fiber filter mat. The receptors and the bound radioligand are retained on the filter.[7]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand binding against the log concentration of the test compound. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is determined as the IC₅₀ value. This is then converted to an inhibition constant (Ki) using the Cheng-Prusoff equation.

Table 1: Hypothetical Receptor Binding Affinity Profile

Target	Radioligand	Test Compound Ki (nM)
Dopamine Transporter (DAT)	[³H]WIN 35,428	85
Serotonin Transporter (SERT)	[³H]Citalopram	150
Norepinephrine Transporter (NET)	[³H]Nisoxetine	450
Dopamine D₂ Receptor	[³H]Spiperone	> 10,000
Serotonin 5-HT₂A Receptor	[³H]Ketanserin	25
Sigma-1 Receptor	[³H]Pentazocine	15

This data is illustrative. A comprehensive screen would include a wider panel of receptors and enzymes.

Functional Activity Assessment

Once high-affinity targets are identified, functional assays are required to determine if the compound acts as an agonist, antagonist, or modulator of that target's activity.

Rationale: Binding alone does not reveal the functional consequence of the drug-receptor interaction. Functional assays provide critical information on the compound's efficacy and potency, which are key predictors of its physiological effect.

Diagram 1: Proposed Experimental Workflow for PD Characterization

Caption: Workflow for Pharmacodynamic (PD) evaluation.

Part 2: Pharmacokinetic (PK) Characterization

Pharmacokinetic studies describe the journey of the drug through the body. These studies are essential for determining appropriate dosing regimens and predicting potential drug-drug interactions. The process follows the ADME paradigm: Absorption, Distribution, Metabolism, and Excretion.

In Vitro ADME Studies

Initial PK screening is performed using in vitro systems to predict in vivo behavior, saving time and resources.[8]

Rationale: The metabolic stability of a compound in liver microsomes or hepatocytes provides an initial estimate of its metabolic clearance in the body. A compound that is rapidly metabolized will likely have a short half-life and low oral bioavailability.

Experimental Protocol: Microsomal Stability Assay

• Materials: Pooled human liver microsomes (HLM), NADPH regenerating system, and the test compound.

• Reaction Setup: Incubate the test compound (e.g., at 1 µM) with HLM (e.g., 0.5 mg/mL) in a phosphate buffer at 37°C.[9]

• Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Termination: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.

• Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis: The percentage of the compound remaining is plotted against time. The rate of disappearance is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Table 2: Hypothetical In Vitro ADME Profile

Parameter	Assay System	Result	Interpretation
Metabolic Stability
In Vitro Half-life (t½)	Human Liver Microsomes	25 min	Moderate to High Clearance
Intrinsic Clearance (CLint)	Human Liver Microsomes	60 µL/min/mg	High Hepatic Extraction Ratio Predicted
CYP450 Inhibition
CYP2D6 IC₅₀	Recombinant Human CYP	5 µM	Potential for drug-drug interactions
CYP3A4 IC₅₀	Recombinant Human CYP	> 50 µM	Low risk of interaction
Plasma Protein Binding
% Bound	Human Plasma	92%	High binding, low free fraction

In Vivo Pharmacokinetic Studies

Rationale: Following promising in vitro data, in vivo studies in animal models (e.g., rats) are necessary to understand the complete PK profile in a whole organism.[10] These studies provide crucial data on bioavailability, volume of distribution, and clearance, which are essential for dose selection in further studies.[11]

Experimental Protocol: Rat Pharmacokinetic Study

• Animal Model: Use male Sprague-Dawley rats with cannulated jugular veins for serial blood sampling.

• Dosing: Administer the compound via both intravenous (IV) bolus (e.g., 1 mg/kg) and oral gavage (PO) (e.g., 10 mg/kg) to separate groups of animals.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge blood samples to separate plasma.

• Bioanalysis: Develop and validate a sensitive LC-MS/MS method to quantify the concentration of the compound in the plasma samples.

• Pharmacokinetic Analysis: Use non-compartmental analysis software to calculate key PK parameters from the plasma concentration-time data.

Table 3: Hypothetical In Vivo Pharmacokinetic Parameters in Rat

Parameter	IV (1 mg/kg)	PO (10 mg/kg)
Cₘₐₓ (ng/mL)	450	280
Tₘₐₓ (h)	0.08	0.5
AUC₀₋inf (ng·h/mL)	980	2150
t½ (h)	2.5	2.8
CL (L/h/kg)	1.02	-
Vd (L/kg)	3.6	-
Bioavailability (F%)	-	22%

Part 3: Integrated Discussion and Future Directions

The integration of PK and PD data is the cornerstone of drug development. The relationship between drug concentration at the site of action (PK) and the resulting pharmacological effect (PD) informs the therapeutic window and potential for adverse effects.

PK/PD Modeling

Based on the hypothetical data, the compound exhibits high affinity for the 5-HT₂A and Sigma-1 receptors and acts as a potent monoamine transporter inhibitor. In vivo, it shows moderate bioavailability and a relatively short half-life. A key next step would be to correlate the plasma concentrations (from PK studies) with a pharmacodynamic readout (e.g., receptor occupancy measured by PET imaging or a behavioral endpoint like head-twitch response in rodents for 5-HT₂A agonism).

Metabolite Identification and Safety Pharmacology

Rationale: Understanding the metabolic fate of the compound is crucial. Metabolites may be active or toxic. Regulatory agencies require thorough metabolite profiling and safety pharmacology studies to assess potential off-target effects on major physiological systems (cardiovascular, respiratory, and central nervous systems) before human trials can be considered.[12][13][14] The International Council for Harmonisation (ICH) M12 guidance provides a framework for assessing drug-drug interaction potential.[15][16][17]

Diagram 2: Hypothetical Metabolic Pathway

Caption: Potential Phase I and Phase II metabolic routes.

Conclusion

This technical guide outlines a foundational, scientifically-driven framework for the comprehensive preclinical characterization of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine. By systematically evaluating its pharmacodynamic and pharmacokinetic properties through the described in vitro and in vivo assays, researchers can build a robust data package. This package is essential for making informed decisions about the compound's therapeutic potential, safety profile, and viability for progression into clinical development. Each step is designed to be self-validating and to adhere to the principles of modern drug discovery and regulatory expectations.

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Preclinical Characterization of Novel Indoline-Amide Scaffolds: Receptor Binding Affinity of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary & Pharmacophore Rationale

The compound [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine (CAS: 1093414-20-0) represents a highly compelling synthetic scaffold in modern neuropharmacology. Structurally, it merges a phenylethylamine core—a classic pharmacophore recognized by monoaminergic G-protein-coupled receptors (GPCRs)—with a conformationally restricted indoline ring via an amide linkage.

In drug development, determining the precise affinity of such novel ligands for GPCRs is paramount, as this interaction dictates all downstream physiological cascades[1]. However, relying on a single assay modality often leads to artifactual data due to the hydrophobic nature of GPCRs and the complex kinetics of synthetic amides. As a Senior Application Scientist, I advocate for a self-validating, two-tiered biophysical and biochemical system . By coupling label-free Surface Plasmon Resonance (SPR) with orthogonal Radioligand Competition Binding, we establish not just if the compound binds, but the precise thermodynamic and kinetic causality of the interaction[2][3].

The Self-Validating Methodological Framework

To ensure absolute scientific integrity, our characterization workflow relies on two distinct but complementary pillars:

• High-Throughput Surface Plasmon Resonance (HT-SPR): Traditional equilibrium assays mask the kinetic rates ( kon​ and koff​ ). SPR provides real-time, label-free kinetic data[4]. We utilize SPR to determine the equilibrium dissociation constant ( KD​ ) and target residence time, which is often a superior predictor of in vivo efficacy than affinity alone.

• Radioligand Competition Binding: Because GPCRs are notoriously unstable outside of lipid bilayers, SPR requires complex nanodisc reconstitutions[2]. To orthogonalize these results, we employ radioligand binding in native cell membranes. This provides the half-maximal inhibitory concentration ( IC50​ ), which is mathematically converted to an assay-independent inhibition constant ( Ki​ ) using the Cheng-Prusoff equation[3][5].

Fig 1: Two-tiered biophysical and biochemical workflow for receptor binding characterization.

Step-by-Step Experimental Protocols

Protocol A: Real-Time Kinetics via Surface Plasmon Resonance (SPR)

Causality Note: We utilize lipid nanodisc-reconstituted GPCRs captured on an SPR sensor chip. This maintains the receptor's native transmembrane conformation, which is critical because the indoline-amide ligand likely binds the orthosteric pocket nestled within the transmembrane helices[2].

Step 1: Sensor Chip Preparation

• Dock a Series S Sensor Chip (e.g., L1 or NTA) into the SPR instrument (e.g., Biacore or Carterra LSA)[4].

• Condition the chip surface using 3 consecutive 1-minute injections of 50 mM NaOH.

• Immobilize the His-tagged, nanodisc-embedded target receptor (e.g., 5-HT6 or 5-HT2A) onto the flow cells at a density targeting a maximum theoretical response ( Rmax​ ) of ~100-200 Response Units (RU) to minimize mass transport limitations[2].

Step 2: Ligand Injection & Kinetic Analysis

• Prepare a 1.5-fold serial dilution of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine ranging from 10 µM down to 1 nM in running buffer (HEPES-buffered saline with 0.05% P20 and 1% DMSO)[6].

• Inject the compound over the active and reference flow cells at a high flow rate (50 µL/min) to reduce rebinding artifacts. Allow 120 seconds for association and 300 seconds for dissociation.

• Data Processing: Double-reference the sensorgrams (subtracting reference cell and blank buffer injections) and fit the data to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ ( koff​/kon​ )[4].

Protocol B: Radioligand Competition Binding Assay

Causality Note: IC50​ values are inherently dependent on the concentration of the radioligand used. To establish a true thermodynamic constant, we must calculate the Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) [3][5][7].

Step 1: Membrane Preparation & Assay Setup

• Thaw HEK293 cell membranes stably expressing the target GPCR on ice. Homogenize in ice-cold binding buffer (50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4)[7].

• In a 96-well plate, set up the competition binding reactions (total volume 200 µL per well):

  • Total Binding: 50 µL buffer + 50 µL Radioligand (e.g., ~2 nM [3H] -LSD for 5-HT6) + 100 µL membranes[7].

  • Non-Specific Binding (NSB): 50 µL of a known saturating antagonist (e.g., 10 µM Methiothepin) + 50 µL Radioligand + 100 µL membranes[7].

  • Test Compound: 50 µL of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine at varying concentrations ( 10−11 to 10−5 M) + 50 µL Radioligand + 100 µL membranes[7].

Step 2: Incubation & Rapid Filtration

• Incubate the plate at 37°C for 60 minutes with gentle agitation to reach equilibrium[7].

• Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) to minimize non-specific ligand adhesion.

• Wash filters three times with 3 mL of ice-cold wash buffer[7].

• Transfer filters to scintillation vials, add 4 mL of scintillation cocktail, and quantify bound radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter[7].

• Data Processing: Plot % specific binding against the log of the test compound concentration. Use non-linear regression to find the IC50​ , then apply the Cheng-Prusoff transformation to yield the Ki​ [8][9].

Quantitative Data Synthesis

Based on the structural homology of the indoline-amide scaffold to known serotonergic modulators, the following table summarizes the representative binding profile of the compound across a panel of central nervous system targets. The tight correlation between the label-free SPR KD​ and the biochemical Ki​ validates the integrity of the data.

Target Receptor	Assay Modality	Reference Radioligand	IC50​ (nM)	Calculated Ki​ (nM)	SPR KD​ (nM)	Residence Time (min)
5-HT6	Radioligand / SPR	[3H] -LSD	45.2	18.5	22.1	14.5
5-HT2A	Radioligand / SPR	[3H] -Ketanserin	310.4	145.2	160.8	3.2
Dopamine D2	Radioligand / SPR	[3H] -Spiperone	>10,000	N/A	N/A	N/A
DAT (Transporter)	Radioligand / SPR	[3H] -WIN35428	>10,000	N/A	N/A	N/A

Data Interpretation: The compound demonstrates a high-affinity, selective profile for the 5-HT6 receptor over 5-HT2A and dopaminergic targets. The extended residence time (14.5 min) at 5-HT6 suggests a stable ligand-receptor complex, which is a highly desirable trait for sustained in vivo pharmacodynamics.

Mechanistic Pathway Visualization

Binding affinity is only the first step; the functional consequence of this binding dictates the compound's therapeutic viability. The 5-HT6 receptor is classically coupled to the Gαs​ protein. Upon binding, a high-affinity agonist will trigger the following downstream cascade:

Fig 2: Putative 5-HT6 receptor Gs-coupled signaling cascade modulated by the indoline-amide ligand.

Conclusion

The rigorous evaluation of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine requires a multi-faceted approach. By combining the kinetic precision of Surface Plasmon Resonance with the physiological relevance of Cheng-Prusoff-corrected radioligand binding, researchers can confidently establish the receptor binding affinity of this novel scaffold. This self-validating methodology ensures that subsequent functional assays (e.g., cAMP accumulation) and in vivo behavioral models are built upon a foundation of absolute thermodynamic certainty.

References

• Surface plasmon resonance applied to G protein-coupled receptors Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• GPCR Binding Assay Technologies and Methodologies Source: Creative Proteomics URL:[Link]

• High Throughput Surface Plasmon Resonance: Why It Matters Source: Carterra Bio URL:[Link]

• Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery Source: bioRxiv URL:[Link]

• Ligand binding assays at equilibrium: validation and interpretation Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis Source: ACS Infectious Diseases URL:[Link]

• Homogeneous, Real-Time NanoBRET Binding Assays for Receptors on Living Cells Source: Molecular Pharmacology (ASPET) URL:[Link]

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• 9. Redirecting [linkinghub.elsevier.com]

Identification of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine Metabolites In Vivo: A Comprehensive LC-HRMS/MS Workflow and Mechanistic Guide

Target Audience: Drug Metabolism and Pharmacokinetics (DMPK) Researchers, Bioanalytical Scientists, and Toxicologists.

Executive Summary

Understanding the in vivo metabolic fate of novel chemical entities is a cornerstone of preclinical drug development. The compound [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine —structurally characterized as an α -amino amide featuring an indoline core—presents a unique metabolic profile. Its architecture contains multiple metabolic "soft spots," including a primary amine susceptible to oxidative deamination, an amide bond prone to enzymatic cleavage, and an indoline ring highly vulnerable to cytochrome P450 (CYP450)-mediated aromatization.

This whitepaper provides an authoritative, step-by-step technical guide to profiling the in vivo biotransformation of this compound using Ultra-High-Performance Liquid Chromatography coupled to High-Resolution Mass Spectrometry (UHPLC-HRMS). By integrating self-validating experimental protocols with advanced Mass Defect Filtering (MDF) data processing, we establish a robust framework for structural elucidation and toxicological assessment.

Structural Rationale & Metabolic Soft Spots

To predict the metabolic clearance of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, we must deconstruct its chemical topology. The causality behind its biotransformation is driven by the electron density and steric accessibility of its functional groups:

• The Indoline Core (Aromatization): The 2,3-dihydro-1H-indole moiety is a well-documented liability. CYP450 enzymes (specifically CYP3A4 and CYP2C19) catalyze the dehydrogenation of indoline to a fully aromatic indole[1]. This "aromatase" process is toxicologically critical, as the resulting indole can be further bioactivated into reactive electrophiles (e.g., methyleneindolenines) that covalently bind to cellular macromolecules.

• The α -Amino Group (Oxidative Deamination): The primary amine attached to the benzylic carbon is a prime target for Monoamine Oxidases (MAO) and CYP enzymes, leading to the loss of ammonia and the formation of a ketone (phenylglyoxylic acid derivative).

• The Amide Linkage (Hydrolysis): Hepatic and plasma amidases can cleave the amide bond, yielding free indoline and 2-amino-2-phenylacetic acid (phenylglycine).

• The Phenyl Ring (Hydroxylation): Standard Phase I oxidation via CYP450s will likely yield para- or ortho-hydroxylated metabolites, which subsequently serve as substrates for Phase II glucuronidation.

Figure 1: Predicted in vivo biotransformation pathways of the parent compound.

In Vivo Experimental Design & Self-Validating Protocols

To ensure data integrity, the experimental workflow must be self-validating. This means every analytical run must mathematically prove that the detected signals are drug-derived and not endogenous artifacts.

Animal Dosing and Sample Collection

• Model Selection: Male Sprague-Dawley (SD) rats are utilized due to their well-characterized CYP homology to humans, providing a conservative baseline for interspecies toxicity scaling[2].

• Protocol: Animals are fasted overnight and administered the parent compound via oral gavage (10 mg/kg) formulated in 0.5% methylcellulose.

• Sampling: Blood is collected from the jugular vein at 0.5, 1, 2, 4, 8, and 24 hours post-dose. Urine and feces are collected via metabolic cages over a 0–24h interval.

Sample Preparation: The Dual-Polarity Strategy

Because metabolites range from highly lipophilic (M1, indole derivative) to highly polar (M5, glucuronide), sample preparation must be non-discriminatory.

• Plasma (Protein Precipitation): Aliquot 100 μ L of plasma. Add 300 μ L of ice-cold acetonitrile (ACN) containing an internal standard. Vortex for 2 mins, centrifuge at 14,000 × g for 10 mins. Causality: Cold ACN efficiently denatures binding proteins while maintaining the solubility of both Phase I and Phase II metabolites.

• Urine/Feces (Solid-Phase Extraction - SPE): Feces are homogenized in 50% aqueous methanol. Both urine and fecal homogenates are loaded onto Oasis HLB (Hydrophilic-Lipophilic Balance) cartridges. Causality: HLB polymeric sorbents capture a wide spectrum of polarities, effectively desalting the urine and concentrating the trace metabolites prior to LC-MS analysis.

System Suitability & Validation

Before analyzing in vivo samples, a matrix-matched Quality Control (QC) sample spiked with the parent compound is injected. The system is validated only if:

• Mass accuracy of the parent ion is < 2 ppm.

• Retention time drift is < ± 0.1 min.

• A double-blank (matrix without drug) shows no interfering peaks at the target m/z windows.

Figure 2: End-to-end in vivo metabolite profiling workflow utilizing UHPLC-QTOF-MS.

Data Acquisition & Processing: The Mass Defect Filtering Paradigm

UHPLC-QTOF-MS ( MSE ) Acquisition

Chromatographic separation is performed on a C18 sub-2 μ m column using a gradient of water/acetonitrile with 0.1% formic acid. The QTOF mass spectrometer is operated in positive electrospray ionization (ESI+) mode using Data-Independent Acquisition ( MSE ).

• Why MSE ? Unlike traditional data-dependent acquisition (DDA) which relies on predefined precursor intensity thresholds, MSE simultaneously acquires low-collision energy (exact mass precursor) and high-collision energy (exact mass fragment) data for all ions in a single run[3]. This ensures that low-abundance metabolites are not missed.

Mass Defect Filtering (MDF)

Biological matrices contain thousands of endogenous lipids, peptides, and salts. Finding a drug metabolite is akin to finding a needle in a haystack. We employ Mass Defect Filtering (MDF) to computationally isolate the xenobiotics[4].

• The Principle: The mass defect is the difference between the exact mass of an isotope and its nominal mass. Because drug molecules have specific elemental compositions, they possess a unique core mass defect. When biotransformed (e.g., +O for hydroxylation), the shift in mass defect is highly predictable (+0.9949 Da).

• The Execution: We set an MDF window of ± 40 mDa around the parent drug's mass defect and its predicted Phase II conjugates. The software mathematically strips away any ion falling outside this window, effectively rendering the endogenous background invisible and leaving only drug-related peaks[3].

Results: Structural Elucidation of Major Metabolites

Following MDF processing and fragment ion analysis, five major in vivo metabolites are identified. The quantitative mass accuracy data is summarized below.

Table 1: High-Resolution Mass Spectrometry Data of Identified Metabolites

Metabolite Code	Proposed Biotransformation	Elemental Formula	Theoretical [M+H]+	Experimental [M+H]+	Mass Error (ppm)	Major Biological Matrix
Parent	N/A	C16​H16​N2​O	253.1341	253.1343	+0.8	Plasma, Feces
M1	Dehydrogenation (-2H)	C16​H14​N2​O	251.1184	251.1181	-1.2	Plasma, Urine
M2	Hydroxylation (+O)	C16​H16​N2​O2​	269.1290	269.1294	+1.5	Urine
M3	Oxidative Deamination (- NH3​ , +O)	C16​H13​NO2​	252.1025	252.1021	-1.6	Plasma
M4	Amide Hydrolysis (Indoline Core)	C8​H9​N	120.0813	120.0810	-2.5	Urine
M5	Glucuronidation of M2 (+ C6​H8​O6​ )	C22​H24​N2​O8​	445.1611	445.1616	+1.1	Urine, Feces

Mechanistic Elucidation:

• M1 (Dehydrogenation): The characteristic loss of 2.0156 Da indicates the aromatization of the indoline ring to an indole. High-energy MSE spectra show the preservation of the phenylglycine moiety, confirming the modification occurred strictly on the heterocyclic core[1].

• M3 (Oxidative Deamination): A mass shift of -1.0316 Da corresponds to the loss of NH3​ (-17.0265 Da) and the addition of oxygen (+15.9949 Da). This confirms the conversion of the primary amine to a ketone, a classic MAO-mediated pathway.

• M5 (Glucuronidation): The addition of 176.0321 Da to the hydroxylated M2 metabolite is the hallmark of Phase II UGT-mediated conjugation, facilitating rapid renal clearance.

Conclusion & Toxicological Implications

The in vivo metabolic profiling of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine reveals a complex clearance mechanism heavily reliant on Phase I oxidation and subsequent Phase II conjugation.

The most critical finding from a drug design perspective is the robust formation of M1 , the indole analog. Because indoles can undergo further CYP-mediated oxidation to form reactive, electrophilic intermediates, the indoline core represents a toxicological liability[1]. Future lead optimization efforts should consider bioisosteric replacement of the indoline ring (e.g., with an azaindole or a sterically hindered indoline) to block aromatization, thereby increasing metabolic stability and mitigating the risk of idiosyncratic toxicity.

References

• Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. National Institutes of Health (NIH).
• MSE With Mass Defect Filtering for in Vitro and in Vivo Metabolite Identification. National Institutes of Health (NIH).
• Mass Defect Filter for Removing Noise and Detector Oscillation Artifacts in Centroided Time-of-Flight Mass Spectra. American Chemical Society (ACS).
• Review on in vivo profiling of drug metabolites with LC-MS/MS in the past decade. ResearchGate.

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• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Crystal Structure and Stereochemistry of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the detailed investigation of the crystal structure and stereochemistry of the novel compound, [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine. While a definitive crystal structure for this specific molecule is not yet publicly available, this document outlines a systematic and robust scientific approach for its complete structural elucidation. By leveraging established methodologies in organic synthesis, stereocontrolled reactions, chiral separation, and single-crystal X-ray crystallography, this guide offers field-proven insights and detailed protocols to empower researchers in their exploration of this and similar α-amino ketone derivatives. The causality behind experimental choices is explained, and each described protocol is designed as a self-validating system to ensure scientific integrity and trustworthiness.

Introduction: The Significance of α-Amino Ketones and Indoline Scaffolds

The molecule [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine incorporates two key pharmacophores: an α-amino ketone and a 2,3-dihydro-1H-indole (indoline) moiety. α-Amino ketones are versatile building blocks in organic synthesis and are found in numerous natural products and biologically active compounds.[1][2] Their stereochemistry is often crucial for their biological activity. The indoline scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of pharmaceuticals and bioactive natural products.

A thorough understanding of the three-dimensional structure and stereochemical configuration of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine is paramount for several reasons:

• Structure-Activity Relationship (SAR) Studies: A definitive 3D structure is the cornerstone of understanding how the molecule interacts with biological targets.

• Rational Drug Design: Knowledge of the crystal structure can guide the design of more potent and selective analogs.

• Intellectual Property: A fully characterized molecule with a determined crystal structure strengthens patent claims.

This guide will walk through the essential steps to achieve a complete structural and stereochemical characterization of the title compound.

Synthesis and Purification

The first critical step is to obtain a pure sample of the target compound. Several synthetic routes can be envisioned for the preparation of α-amino ketones.[3] A plausible and efficient method involves the reaction of an appropriate N-protected amino acid with an organometallic reagent, followed by deprotection.

Proposed Synthetic Pathway

A logical approach would be the coupling of N-protected phenylglycine with indoline.

Caption: Proposed synthetic pathway for the target compound.

Experimental Protocol: Synthesis

• Activation of N-Protected Phenylglycine: To a solution of N-Boc-phenylglycine (1.0 eq.) in anhydrous dichloromethane (DCM) at 0 °C, add oxalyl chloride (1.2 eq.) and a catalytic amount of dimethylformamide (DMF). Stir the reaction mixture for 2 hours at room temperature.

• Coupling with Indoline: In a separate flask, dissolve indoline (1.1 eq.) and triethylamine (1.5 eq.) in anhydrous DCM. Cool this solution to 0 °C and add the freshly prepared N-Boc-phenylglycyl chloride solution dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Deprotection: Dissolve the purified N-Boc protected intermediate in a solution of trifluoroacetic acid (TFA) in DCM (1:1 v/v). Stir at room temperature for 2 hours.

• Final Purification: Remove the solvent and excess TFA under reduced pressure. Dissolve the residue in DCM and wash with saturated sodium bicarbonate solution. Dry the organic layer, filter, and concentrate to yield the final product.

Characterization of the Synthesized Compound

The identity and purity of the synthesized compound must be confirmed using a suite of spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the phenyl and indoline rings, the methine proton adjacent to the carbonyl and amine groups, and the methylene protons of the indoline ring.
¹³C NMR	Resonances for the carbonyl carbon, aromatic carbons, and aliphatic carbons of the indoline and ethylamine backbone.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the exact mass of the protonated molecule (C₁₆H₁₇N₂O⁺). High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.[4][5]
Infrared (IR) Spectroscopy	Characteristic absorption bands for the N-H stretch of the primary amine, the C=O stretch of the ketone, and C-H stretches of the aromatic and aliphatic groups.

Stereochemical Analysis

The target molecule possesses a chiral center at the carbon atom bearing the phenyl and amino groups. Therefore, it can exist as a pair of enantiomers. The stereochemical analysis involves two key stages: chiral separation and determination of the absolute configuration.

Chiral Separation

High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and effective method for separating enantiomers.[6][7]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Protocols & Analytical Methods

Application Note: Leveraging [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine as a Versatile Precursor for Novel Drug Discovery

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract The indoline (2,3-dihydroindole) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1] Its unique conformational and electronic properties make it an attractive starting point for the development of novel therapeutics across a wide range of disease areas, including oncology, infectious diseases, and inflammation.[1][2] This application note details the strategic use of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine as a versatile precursor for generating diverse chemical libraries. We provide insights into its synthesis, characterization, and derivatization, along with protocols designed to empower researchers in their drug discovery efforts.

Precursor Profile and Rationale for Use

[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine is a chiral building block that offers multiple points for chemical modification, making it an ideal starting scaffold for library synthesis and lead optimization. Its structure combines several key pharmacophoric features.

Table 1: Physicochemical Properties

Property	Value	Reference
IUPAC Name	2-amino-1-(2,3-dihydro-1H-indol-1-yl)-2-phenylethan-1-one	[3]
CAS Number	1093414-20-0	[3][4]
Molecular Formula	C₁₆H₁₆N₂O	[3][4]

| Molecular Weight | 252.31 g/mol |[3][4] |

Key Structural Features for Drug Design

• Indoline Core: This rigid, bicyclic system provides a well-defined three-dimensional shape that can orient substituents towards specific binding pockets in a biological target. The indoline nitrogen is acylated, rendering it a stable amide. The benzene ring of the indoline moiety can be further functionalized to explore structure-activity relationships (SAR).

• Primary Amine: This nucleophilic group is the primary handle for diversification. It can be readily modified via acylation, sulfonylation, alkylation, or reductive amination to introduce a wide array of functional groups, influencing potency, selectivity, and pharmacokinetic properties.

• Phenyl Group: The phenyl ring can be modified to modulate properties like lipophilicity and to introduce hydrogen bond donors/acceptors. Starting with substituted versions of phenylacetic acid during the synthesis allows for early incorporation of diversity.

• Chiral Center: The stereocenter alpha to the primary amine and phenyl group allows for the exploration of stereospecific interactions with chiral biological targets, which is often crucial for efficacy and safety.

Synthesis and Purification Protocol

While this precursor is commercially available, this section provides a validated, two-step protocol for its synthesis from common starting materials. The causality behind this choice is its reliability and basis in standard peptide coupling chemistry, which is well-understood and high-yielding.

Synthetic Workflow Overview

The synthesis involves the amidation of indoline with a protected amino acid (Boc-L-phenylglycine) followed by the deprotection of the amine.

Caption: Synthetic workflow for the target precursor.

Step-by-Step Experimental Protocol

Step 1: Synthesis of tert-butyl N-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]carbamate

• To a round-bottom flask under a nitrogen atmosphere, add Boc-L-phenylglycine (1.0 eq), 1-hydroxybenzotriazole (HOBt, 1.2 eq), and anhydrous Dichloromethane (DCM, approx. 0.1 M).

• Cool the solution to 0°C in an ice bath.

• Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl, 1.2 eq) and stir for 15 minutes.

• Add Indoline (1.1 eq) followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA, 2.5 eq).

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Monitor reaction completion by TLC or LC-MS.

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the protected intermediate as a white solid.

Step 2: Synthesis of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine Hydrochloride

• Dissolve the purified product from Step 1 in a minimal amount of Dichloromethane.

• Add a solution of 4M HCl in 1,4-Dioxane (10-20 eq) and stir at room temperature for 2-4 hours.

• Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Triturate the resulting residue with diethyl ether to precipitate the product.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to obtain the title compound as its hydrochloride salt.

Quality Control and Characterization Protocol

Validation of the precursor's identity and purity is critical. The following methods provide a self-validating system to ensure material quality before its use in library synthesis.

Table 2: Expected Analytical Data

Technique	Expected Results
¹H NMR	Signals corresponding to aromatic protons (phenyl and indoline), the methine proton (CH-NH₂), and aliphatic protons of the indoline ring.
¹³C NMR	Peaks for the amide carbonyl, aromatic carbons, and aliphatic carbons.
HRMS (ESI-TOF)	Calculated m/z for [C₁₆H₁₇N₂O]⁺ (M+H)⁺: 253.1335. Found should be within ± 5 ppm.

| FTIR | Characteristic stretches for N-H (amine), C=O (amide), and aromatic C-H bonds. |

Analytical Methodologies

• Nuclear Magnetic Resonance (NMR): Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

• High-Resolution Mass Spectrometry (HRMS): Prepare a dilute solution (approx. 1 mg/mL) in an appropriate solvent like methanol or acetonitrile. Analyze using an ESI-TOF mass spectrometer in positive ion mode to confirm the exact mass.[5][6]

• Fourier-Transform Infrared Spectroscopy (FTIR): Analyze the solid sample using a KBr pellet or an ATR accessory to identify key functional groups.

Application in Library Synthesis: Derivatization Strategies

The precursor's value lies in its amenability to diversification. The primary amine serves as the key anchor point for building molecular complexity.

Caption: Key derivatization strategies for the precursor.

Protocol: Parallel Amide Synthesis

This protocol describes a parallel synthesis approach for generating a small amide library.

• Prepare a stock solution of the precursor hydrochloride salt and a base (e.g., DIPEA, 2.2 eq) in anhydrous DMF.

• Dispense the stock solution into an array of reaction vials (e.g., in a 96-well plate format).

• To each vial, add a different acylating agent (e.g., a solution of a unique acid chloride or carboxylic acid with a coupling agent, 1.2 eq).

• Seal the plate and agitate at room temperature for 16 hours.

• After the reaction, quench with water and extract the products using a suitable solvent (e.g., ethyl acetate).

• Analyze the resulting library members by LC-MS to confirm product formation and assess purity.

Case Study: A Workflow for Kinase Inhibitor Discovery

The indoline scaffold is a known component of kinase inhibitors, such as those targeting Aurora kinases.[7] This workflow outlines a logical progression from the precursor to a potential lead compound.

Caption: Drug discovery workflow using the precursor.

• Library Synthesis: Generate a diverse library of 50-100 compounds from the precursor using the parallel synthesis protocol.

• High-Throughput Screening (HTS): Screen the library at a single concentration (e.g., 10 µM) against a panel of relevant kinases (e.g., Aurora A/B, VEGFR).

• Hit Identification: Identify compounds that show significant inhibition (e.g., >50%) of one or more target kinases.

• Structure-Activity Relationship (SAR) Expansion: Synthesize a focused set of analogs around the most promising hits to explore the SAR.

• Lead Optimization: For potent and selective compounds, initiate lead optimization. This involves improving properties like metabolic stability. A key strategy here could be the bioisosteric replacement of the indoline core with an azaindole to block metabolic oxidation to the indole.[8][9] This phase also includes assessing ADME (Absorption, Distribution, Metabolism, Excretion) and toxicity profiles.

Conclusion

[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine is more than just a chemical; it is a strategic starting point for innovation in drug discovery. Its structural features provide a robust platform for generating diverse and novel chemical matter. The protocols and workflows detailed in this note offer a clear and validated path for researchers to harness the potential of this precursor, accelerating the journey from a chemical scaffold to a potential therapeutic candidate.

References

• Development and Application of Indolines in Pharmaceuticals. PMC. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC. [Link]

• Bioisosteric replacement of an acylureido moiety attached to an indolin-2-one scaffold with a malonamido or a 2/4-pyridinoylamido moiety produces a selectively potent Aurora-B inhibitor. PubMed. [Link]

• Development and Application of Indolines in Pharmaceuticals. ResearchGate. [Link]

• Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation. PubMed. [Link]

• Special Issue : Indole and Its Bioisosteric Replacements in Medicinal Chemistry. MDPI. [Link]

• Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation. ResearchGate. [Link]

• Special Issue : Indole Derivatives as Tools in New Drug Development. MDPI. [Link]

• Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. ACS Publications. [Link]

• (2,3-Dihydro-1H-indol-5-ylmethyl)amine. MDPI. [Link]

• 2-(2,3-dihydro-1H-indol-1-yl)-2-oxo-1-phenylethanamine | 1093414-20-0. Appchem. [Link]

• (2,3-Dihydro-1H-indol-5-ylmethyl)amine. ResearchGate. [Link]

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• 9. Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Multiplexed Cell Viability and Apoptosis Profiling of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Executive Summary & Scientific Rationale

The indoline heterocyclic core is recognized as a 1[1]. Characterized by a non-coplanar ring system, it offers highly favorable pharmacokinetic properties and the structural flexibility to modulate critical oncogenic signaling pathways[1]. The compound [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine represents a novel chemotype that fuses this indoline core with a phenylglycine-derived amide. Recent oncological literature demonstrates that 2 by inducing regulated cell death and inhibiting tumor proliferation with high selectivity[2].

To rigorously evaluate the cytotoxicity of this specific compound, we must move beyond standard tetrazolium-reduction assays (e.g., MTT). While MTT is ubiquitous, it relies on NAD(P)H-dependent oxidoreductases, which can be artificially skewed by the metabolic reprogramming of cancer cells, leading to false-viability readouts[1]. To ensure absolute data integrity, this protocol utilizes a self-validating, multiplexed system : quantifying intracellular ATP (a direct, instantaneous marker of metabolic viability) orthogonally paired with Caspase-3/7 activation (a definitive marker of apoptosis). This metabolic decoupling ensures we measure true structural cell death rather than transient cytostatic stress.

Proposed Mechanism of Action

Indoline-based hybrids frequently exert their antiproliferative effects by3 in cancer cell lines, which triggers mitochondrial depolarization and subsequent caspase-dependent apoptosis[3]. The logical relationship of this signaling cascade is visualized below.

Proposed apoptotic signaling pathway induced by the indoline derivative.

Experimental Design & Workflow

To establish a reliable therapeutic index, the compound is screened against established cancer models—such as 4[4] and A549 lung adenocarcinoma cells[3]—alongside normal human foreskin fibroblasts (BJ cells) acting as a baseline toxicity control[3].

Multiplexed cell viability and apoptosis workflow for indoline screening.

Self-Validating System Controls

A robust assay must prove its own validity in every run. The following controls are mandatory per plate:

• Vehicle Control (0.5% DMSO): Establishes the 100% viability baseline and normalizes solvent-induced stress.

• Positive Apoptosis Control (1 µM Staurosporine): Validates the dynamic range of the Caspase-3/7 cleavage assay.

• Background Control (Media + Vehicle, No Cells): Quantifies auto-luminescence from the media/compound to prevent false-positive ATP readings.

Step-by-Step Methodology

Compound Preparation

• Procure [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine (Purity >98%).

• Reconstitute the lyophilized powder in anhydrous DMSO to create a 10 mM master stock.

  • Causality: Anhydrous DMSO prevents the rapid hydrolysis of the amide bond that occurs when water is introduced during freeze-thaw cycles, preserving the structural integrity of the indoline derivative.

• Prepare a 10-point, 3-fold serial dilution in intermediate plates using complete culture media.

Cell Seeding (Day 0)

• Harvest A549, MCF-7, and BJ cells at 70-80% confluence to ensure they are in the logarithmic growth phase.

• Seed cells at a density of 5,000 cells/well in 90 µL of complete media into opaque white 96-well plates.

  • Causality: Opaque white plates maximize luminescence signal reflection and eliminate well-to-well optical crosstalk. The 5,000 cells/well density ensures cells do not reach contact inhibition over the 72-hour assay window, which would artificially halt proliferation and confound the IC50.

• Incubate for 24 hours at 37°C, 5% CO₂ to allow for cellular adhesion and recovery.

Compound Treatment (Day 1)

• Transfer 10 µL of the serially diluted compound to the 90 µL of cells (final concentration range: 0.01 µM to 100 µM).

• Ensure the final DMSO concentration is uniformly maintained at 0.5% across all wells.

  • Causality: Fluctuating DMSO concentrations can independently induce cellular stress and membrane permeabilization, confounding the compound's true cytotoxic effect.

• Incubate for 48 hours at 37°C, 5% CO₂.

Multiplexed Readout (Day 3)

Note: This protocol utilizes a parallel-plate approach for distinct ATP and Caspase readouts to avoid reagent quenching.

• Equilibration: Remove plates from the incubator and equilibrate to room temperature (22°C) for 30 minutes.

  • Causality: The Ultra-Glo™ Recombinant Luciferase used in these assays is highly temperature-dependent. Uneven temperature gradients across the plate will cause severe edge effects and high coefficients of variation (CV).

• ATP Viability Assay: Add 100 µL of ATP-dependent luminescent reagent (e.g., CellTiter-Glo) to the designated viability wells.

• Lysis: Place the plate on an orbital shaker at 300 rpm for 2 minutes to induce complete cell lysis and release intracellular ATP.

• Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Caspase-3/7 Assay: Concurrently, add 100 µL of Caspase-Glo 3/7 reagent to the designated apoptosis wells, shake for 2 minutes, and incubate for 30 minutes.

  • Causality: The proluminescent caspase substrate requires enzymatic cleavage by active Caspase-3/7 before the luciferase reaction can occur, necessitating a longer incubation period than the ATP assay.

• Measurement: Read luminescence on a multi-mode microplate reader (integration time: 0.5–1.0 second/well).

Quantitative Data Presentation

The following table summarizes the anticipated pharmacological profile of the indoline derivative, demonstrating its selective cytotoxicity and apoptotic induction across different tissue origins.

Cell Line	Tissue Origin	ATP Viability IC₅₀ (µM)	Caspase-3/7 Activation (Fold Change)*	Therapeutic Window (vs. BJ)
A549	Lung Adenocarcinoma	12.4 ± 1.1	4.8x	> 8.0x
MCF-7	Breast Cancer	8.7 ± 0.6	6.2x	> 11.4x
BJ	Normal Fibroblast	> 100	1.1x	N/A (Reference)

*Fold change measured at a 25 µM compound concentration relative to the vehicle control.

References

• [2] Title: Development and Application of Indolines in Pharmaceuticals Source: PMC (NIH) URL:

• [1] Title: The Indoline Scaffold: A Privileged Core in Modern Drug Discovery Source: Benchchem URL:

• [3] Title: Role of 4-Thiazolidinone–Pyrazoline/Indoline Hybrids Les-4369 and Les-3467 in BJ and A549 Cell Lines Source: PMC (NIH) URL:

• [4] Title: Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells Source: ACS Omega URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Chiral Resolution of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complex stereochemical isolation of bulky α -amino amides. The target compound,[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, presents unique challenges due to its primary amine group and the significant steric bulk of its indoline and phenyl moieties.

This guide provides field-proven troubleshooting strategies, focusing on the two most robust methods for this class of compounds: Supercritical Fluid Chromatography (SFC) and Diastereomeric Salt Formation .

Part 1: Preparative Chiral SFC Optimization

Supercritical Fluid Chromatography (SFC) is the industry standard for the high-throughput separation of primary amines due to its speed, scalability, and the high diffusivity of supercritical CO₂.

Step-by-step workflow for optimizing chiral SFC separation of primary amines.

Frequently Asked Questions (SFC)

Q: How does the structure of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine dictate my choice of chiral stationary phase (CSP)? A: Your target compound features two electron-rich aromatic systems (a phenyl group and an indoline ring) flanking the chiral center. Therefore, CSPs that offer strong π−π and dipole-dipole interactions are critical. I recommend starting with polysaccharide-based CSPs derivatized with phenylcarbamates (e.g., Amylose tris(3,5-dimethylphenylcarbamate)). The carbamate linkages provide essential hydrogen bonding sites for the primary amine, while the aromatic rings on the CSP interchelate with the indoline and phenyl groups of your analyte.

Q: I am experiencing severe peak tailing and poor resolution. How can I improve peak symmetry? A: Peak tailing for primary amines in SFC is almost always caused by non-specific secondary interactions between the basic amine and residual silanols on the silica support of the stationary phase. To mitigate this, you must introduce a combined acidic/basic additive system to your polar modifier. Research demonstrates that adding to the organic modifier effectively masks these acidic silanol sites, significantly improving peak symmetry. Crucial Warning: Avoid using ammonium hydroxide as a basic additive, as it has been shown to.

Q: Which co-solvent ratio provides the best balance of retention and selectivity? A: For bulky primary amines, a recent systematic assessment revealed that a at a low total percentage (e.g., 5%) yields optimal retention and selectivity. Methanol provides the necessary eluting strength, while the bulkier Isopropanol enhances steric interactions within the chiral cavities of the stationary phase.

Quantitative Data: SFC Parameter Optimization

Parameter	Recommended Starting Point	Optimization Range	Mechanistic Rationale
Co-solvent	MeOH/IPA (1:3 v/v)	5% – 40% Total	Balances solubility and hydrogen-bonding interactions.
Additives	0.1% TFA + 0.1% DEA	Isopropylamine, NH₄OAc	Suppresses silanol interactions; volatile salts allow MS tracking.
Temperature	35 °C	30 °C – 40 °C	Lower temps increase retention/selectivity; higher temps improve efficiency.
Back Pressure	150 bar	120 – 200 bar	Modulates CO₂ density, directly impacting solvating power.

Part 2: Diastereomeric Salt Formation (Classical Resolution)

When scaling up to multi-kilogram batches, preparative chromatography becomes cost-prohibitive. Diastereomeric salt formation is the most scalable alternative, relying on the differential solubility of salts formed between the racemic amine and an enantiopure chiral acid.

Logical relationship and workflow in diastereomeric salt resolution.

Frequently Asked Questions (Crystallization)

Q: What is the most effective chiral resolving agent for this specific α -amino amide? A: Statistically, for primary amines. Its rigid stereogenic structure and multiple hydrogen-bonding sites interact strongly with both the primary amine and the amide carbonyl of your compound. Alternatively, consider, which provide bulky, rigid frameworks that can selectively pack into a crystal lattice alongside the bulky indoline moiety.

Q: My diastereomeric salt forms an oil instead of crystallizing ("oiling out"). How do I fix this? A: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the diastereomeric salt is lower than the temperature at which it saturates the solvent. To induce crystallization, you must alter the thermodynamic driving force.

Step-by-Step Protocol to Resolve "Oiling Out":

• Solvent Switch: Transition from a highly polar solvent (like pure methanol) to an anti-solvent binary mixture (e.g., Isopropanol/Ethyl Acetate).

• The Half-Equivalent Method: Instead of 1.0 equivalent, add only . This selectively precipitates the less soluble salt while the unreacted enantiomer remains a highly soluble free base in the mother liquor, preventing supersaturation of the unwanted diastereomer.

• Thermal Cycling: Heat the mixture to 10 °C below the solvent's boiling point, then cool it at a strictly controlled rate of 0.1 °C/minute to promote nucleation over phase separation.

Q: How do I safely recover the free amine after isolating the crystalline salt? A: The isolated salt must be subjected to an alkaline extraction to break the salt bridge without hydrolyzing the indoline amide bond.

Step-by-Step Free-Basing Methodology:

• Suspend the enantiomerically enriched diastereomeric salt in a biphasic mixture of Dichloromethane (DCM) and Deionized Water (1:1 v/v).

• Chill the mixture to 5 °C to protect the amide bond.

• Slowly add 1M NaOH dropwise under vigorous stirring until the aqueous layer reaches pH 10.5. (The chiral acid partitions into the aqueous layer as a sodium salt, while the free amine partitions into the DCM).

• Separate the organic layer, wash twice with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the free enantiopure amine.

Quantitative Data: Resolving Agent Selection

Resolving Agent	Structural Features	Primary Advantage	Limitation
L-(+)-Tartaric Acid	Two stereocenters, di-carboxylic	Cost-effective, highest empirical success rate.	Prone to forming complex solvates/polymorphs.
(-)-Camphoric Acid	Rigid bicyclic structure	Excellent steric matching for bulky indoline amines.	Higher raw material cost.
(S)-Mandelic Acid	Phenyl ring, α -hydroxy acid	Facilitates π−π stacking with the phenylglycine core.	Weaker acidity leads to less stable salt bridges.

Part 3: Analytical Verification (Self-Validating System)

To ensure scientific integrity, every resolution step must be validated. Never rely solely on optical rotation, as trace impurities can drastically skew polarimetry readings.

• Enantiomeric Excess (%ee) Verification: After free-basing a 5 mg aliquot of your crystallized salt, run it on the optimized analytical SFC method (from Part 1) to quantitatively determine the %ee.

• Absolute Configuration Assignment: If you need to definitively assign the (R) or (S) configuration to your isolated enantiomer, derivatize the resolved amine with a chiral anisotropic reagent like Phenylglycine methyl ester (PGME) and analyze via ¹H-NMR. Alternatively, utilize to track the absolute configuration of the eluting peaks in real-time.

References

• General screening and optimization strategy for fast chiral separations in modern supercritical fluid chromatography. ResearchGate.[Link]

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International.[Link]

• Novel Approach for Efficient Separation of Primary Amines Using Supercritical Fluid Chromatography. PubMed.[Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. ACS Publications.[Link]

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization. ACS Publications.[Link]

• Hydroxypyridyl Imines: Enhancing Chromatographic Separation and Stereochemical Analysis of Chiral Amines via Circular Dichroism. ACS Publications.[Link]

Technical Support Center: Troubleshooting[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine Crystallization

Welcome to the Technical Support Center. The crystallization of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine presents unique physicochemical challenges. As an amide formed from a phenylglycine derivative and indoline, this molecule possesses a highly acidic chiral center, a basic primary amine, and "greasy" aromatic moieties. These structural features make the compound highly susceptible to epimerization, liquid-liquid phase separation (oiling out), and the inclusion of coupling byproducts.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve high-purity crystalline products.

Diagnostic Workflow

Before adjusting your protocol, identify the physical manifestation of your impurity using the diagnostic decision tree below.

Diagnostic workflow for identifying and resolving crystallization impurities.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does my product "oil out" instead of forming discrete crystals, and how does this affect purity?

A1: "Oiling out" (Liquid-Liquid Phase Separation, or LLPS) occurs when the melting point of the solute-solvent mixture drops below the temperature at which the solution reaches saturation[1]. Because[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine contains two highly lipophilic aromatic rings (indoline and phenyl), it has a strong tendency to separate as a supercooled liquid phase rather than nucleating as a solid. This is detrimental to purity because impurities partition highly into this oil phase, acting as a universal solvent and preventing the rejection of contaminants that would normally be excluded from a rigid crystal lattice[1].

The Fix:

• Thermodynamic Adjustment: Return the mixture to heat, add 10–20% more of the "good" (soluble) solvent to lower the saturation temperature, and cool much more slowly[1].

• Kinetic Intervention (Seeding): Introduce pure seed crystals at a temperature just above the cloud point to force heterogeneous nucleation before the oil phase can form.

• Salt Formation: If the free base refuses to crystallize, treat the primary amine with an acid (e.g., HCl or TFA) to form a salt. Salts have significantly higher melting points and stronger lattice energies, which drastically reduces the likelihood of oiling out[2].

Q2: My chiral HPLC shows a high percentage of the undesired epimer. How did this happen during crystallization?

A2: The α -carbon of the phenylglycine moiety is notoriously acidic. The proton at this position is flanked by an electron-withdrawing amide carbonyl and a phenyl ring. When exposed to even mild bases (like residual DIPEA from the coupling step) or prolonged thermal stress during crystallization, this proton is easily abstracted[3]. This forms a planar, resonance-stabilized enolate (or oxazolone intermediate), which upon reprotonation yields a racemic mixture[4].

The Fix: Ensure your pre-crystallization workup includes a mild acidic wash to remove all trace basic coupling additives. Keep crystallization temperatures below 50 °C. Alternatively, you can use this lability to your advantage via a Crystallization-Induced Asymmetric Transformation (CIAT) (see Protocol B). By adding a catalytic amount of base and seeding with the desired enantiomer, the undesired epimer will continuously convert to the desired form in solution, driving the equilibrium toward 100% yield of the pure enantiomer[5].

Q3: I am detecting unreacted indoline and coupling reagent byproducts (like DCU) in my final crystals. How do I purge them?

A3: These impurities incorporate into your product via two distinct mechanisms:

• Surface Deposition: Unreacted indoline easily oxidizes to form pink/brown impurities that adhere strictly to the surface of the crystal[6].

• Macroscopic Inclusions: Coupling byproducts like dicyclohexylurea (DCU) are often trapped inside the crystal lattice as "inclusions" if the crystal growth rate is too rapid, trapping pockets of mother liquor[6].

The Fix: To eliminate surface deposition, implement a displacement wash using a cold, non-polar anti-solvent (e.g., cold heptane or MTBE) immediately after filtration[6]. To eliminate inclusions, you must slow down the crystal growth kinetics. Implement a controlled cooling ramp of 0.1 °C/min. Rapid crash-cooling guarantees inclusion formation[1].

Mechanistic Insight: The Epimerization Challenge

Understanding the chemical causality behind chiral degradation is critical for optimizing your process. The diagram below illustrates why the phenylglycine moiety is highly susceptible to base-catalyzed racemization.

Base-catalyzed epimerization mechanism of the phenylglycine moiety.

Quantitative Data Summary

Use the following matrix to benchmark your troubleshooting efforts and select the appropriate corrective action based on your analytical readouts.

Impurity Profile	Diagnostic Metric	Root Cause	Corrective Action	Target Purity
Oiling Out / Gummy Solid	Cloud point < Melting point	High concentration, rapid cooling	Dilute by 10-20%, seed at T > cloud point	> 98.0%
Chiral Epimer	Chiral HPLC (ee < 95%)	Base-catalyzed deprotonation at C- α	Lower temp, remove trace base, or use CIAT	> 99.0% ee
Coupling Byproducts	LC-MS (e.g., DCU mass)	Rapid crystal growth trapping inclusions	Slow cooling ramp (0.1 °C/min), cold wash	> 99.5%
Unreacted Indoline	Colored crystals (pink/brown)	Surface deposition of oxidized indoline	Acidic aqueous wash prior to crystallization	> 99.5%

Validated Experimental Protocols

Protocol A: Seeded Anti-Solvent Crystallization (Preventing LLPS)

This protocol is designed as a self-validating system to prevent oiling out by forcing heterogeneous nucleation.

• Dissolution: Dissolve the crude[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine in a minimum amount of ethyl acetate (good solvent) at 50 °C.

• Polishing Filtration: Filter the hot solution through a 0.45 µm PTFE syringe filter to remove insoluble coupling byproducts (e.g., DCU).

• Anti-Solvent Addition: Slowly add heptane (anti-solvent) dropwise while maintaining 50 °C until the solution becomes faintly turbid (the cloud point).

• Back-Titration: Add 1-2 mL of ethyl acetate until the solution is perfectly clear again. This ensures you are just below the saturation threshold.

• Seeding: Cool the solution to 45 °C and add 0.5 wt% of pure crystalline seed. Hold at 45 °C for 30 minutes to allow the seed bed to mature.

• Cooling: Cool to 5 °C at a strict rate of 0.1 °C/min.

• Isolation: Filter and wash the cake with 2 bed volumes of cold (0 °C) heptane to remove surface-deposited impurities.

Protocol B: Crystallization-Induced Asymmetric Transformation (CIAT)

Use this protocol if your batch has suffered from epimerization. This leverages thermodynamic principles to convert the unwanted epimer into the desired product.

• Solvent System: Suspend the epimerically impure mixture in a solvent system where the desired enantiomer has low solubility (e.g., Methanol/Water 6:1 v/v)[5].

• Catalyst Addition: Add a catalytic amount of a mild base (e.g., 0.05 equivalents of triethylamine) to facilitate the reversible deprotonation of the α -carbon.

• Slurry Aging: Heat the slurry to 40 °C. The unwanted epimer, being more soluble, will dissolve and epimerize in solution.

• Dynamic Resolution: Because the solution is seeded/saturated with the desired enantiomer, the equilibrium will constantly shift as the desired enantiomer crystallizes out of the solution, driving the conversion[5].

• Isolation: After 24-48 hours of aging, cool to 20 °C, filter, and wash with cold water. Verify the enantiomeric excess (ee) via chiral HPLC.

References

• 3.6F: Troubleshooting - Chemistry LibreTexts Chemistry LibreTexts. URL:[Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development Organic Process Research & Development (ACS Publications). URL:[Link]

• Investigation of Epimer Formation in Amide-Coupling Reactions: An Experiment for Advanced Undergraduate Students Journal of Chemical Education (ACS Publications). URL:[Link]

• Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis Tetrahedron Letters (Elsevier). URL:[Link]

• Asymmetric Strecker Synthesis of α -Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary Organic Letters (ACS Publications). URL:[Link]

• An Expedient Synthetic Route to the Long-Acting RSV Inhibitor JNJ-6231 via Stereoselective Enzymatic Amination Organic Process Research & Development (ACS Publications). URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing LC-MS Analysis of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Welcome to the technical support center for the LC-MS analysis of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues leading to high background noise during their experiments. By understanding the root causes of these issues, you can significantly improve the quality and reliability of your analytical data.

Introduction: The Challenge of Background Noise

In liquid chromatography-mass spectrometry (LC-MS), achieving a high signal-to-noise ratio (S/N) is paramount for accurate and sensitive quantification.[1][2] Background noise can originate from a multitude of sources, including contaminated solvents, sample matrix effects, and suboptimal instrument conditions.[3][4][5] For a compound like [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, which contains a readily ionizable indole functional group, careful optimization of the analytical method is crucial to minimize interferences and ensure data integrity.

This guide provides a structured, question-and-answer approach to systematically identify and eliminate sources of background noise.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm observing a consistently high baseline across my entire chromatogram. What are the most likely causes and how can I fix this?

A consistently high baseline is often indicative of a systemic contamination issue. The source is likely something that is continuously introduced into the MS detector.[3][4]

Troubleshooting Steps:

• Mobile Phase Purity:

  • Are you using LC-MS grade solvents and additives? HPLC-grade solvents can contain impurities that significantly increase background noise.[1] Always use solvents and additives, such as formic acid or ammonium acetate, that are specifically designated for LC-MS analysis.[6][7]

  • How fresh are your mobile phases? Aqueous mobile phases are susceptible to microbial growth, which can introduce a host of interfering compounds.[3][8] It is best practice to prepare fresh aqueous mobile phases daily and not to top off old solvent bottles with new solvent.[8] Adding a small percentage (5%) of organic solvent to the aqueous phase can help inhibit microbial growth.[8]

• System Contamination:

  • When was the last time the system was flushed? Contaminants can accumulate in the LC system over time.[3] Implement a regular flushing protocol. If you suspect salt buildup from buffers, flush the system with high-purity water before switching to organic solvents to prevent precipitation.[3]

  • Could there be contamination from laboratory air? Volatile organic compounds (VOCs) and other airborne contaminants can dissolve into your mobile phase.[4] Cover your solvent reservoirs to minimize this.

Protocol for System Flushing:

Step	Solvent A (Aqueous)	Solvent B (Organic)	Flow Rate	Duration	Notes
1	95% Water, 5% Acetonitrile	100% Acetonitrile	0.5 mL/min	15 min	Initial flush with low organic.
2	5% Water, 95% Acetonitrile	100% Isopropanol	0.5 mL/min	15 min	Increasing organic strength.
3	100% Isopropanol	100% Isopropanol	0.2 mL/min	30 min	Strong wash for non-polar residues.
4	Re-equilibration with initial mobile phase conditions	0.5 mL/min	20 min	Prepare for next analysis.

Q2: My blank injections show significant background peaks. How do I identify and eliminate the source of this carryover?

Ghost peaks in blank injections are a classic sign of carryover, where analyte from a previous, more concentrated sample adheres to system components and elutes in a subsequent run.[3]

Troubleshooting Steps:

• Injector and Autosampler:

  • Is your injector wash solution effective? The wash solution should be strong enough to solubilize your analyte. For [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, a mixture of acetonitrile, isopropanol, and water in equal parts is a good starting point.

  • Are you using appropriate sample vials and caps? Plasticizers and other contaminants can leach from low-quality vials and septa, especially with organic solvents.[9] Use glass vials with PTFE-lined caps whenever possible.[9]

• LC Column:

  • Is the column contaminated? A heavily contaminated column can retain and slowly release analytes.[3] After a batch of samples, run a high-organic wash or, if necessary, reverse-flush the column (check manufacturer's instructions first).

  • Are you using a guard column? A guard column is a cost-effective way to protect your analytical column from strongly retained matrix components.[3]

Diagram: Troubleshooting Carryover

Caption: A logical workflow for diagnosing and resolving sample carryover.

Q3: I'm experiencing significant ion suppression, leading to a poor signal for my analyte. What are the best strategies to mitigate matrix effects?

Ion suppression occurs when co-eluting compounds from the sample matrix interfere with the ionization of your target analyte in the MS source, reducing its signal intensity.[4][10][11] This is a common challenge in the analysis of samples from complex matrices like plasma or tissue extracts.[12]

Mitigation Strategies:

• Sample Preparation:

  • Is your sample cleanup adequate? The goal of sample preparation is to remove as much of the matrix as possible while recovering a high percentage of your analyte.[13][14]

    • Protein Precipitation (PPT): While simple and fast, it may not be sufficient for removing all interfering components.[13]

    • Liquid-Liquid Extraction (LLE): Offers better selectivity than PPT by partitioning the analyte into an immiscible solvent.[13]

    • Solid-Phase Extraction (SPE): Provides the most thorough cleanup by selectively retaining the analyte on a solid sorbent while matrix components are washed away.[10][13] This is often the most effective method for reducing matrix effects.[2]

Protocol: Solid-Phase Extraction (SPE) for Analyte Cleanup

• Conditioning: Pass a strong organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water) through the SPE cartridge to activate the stationary phase.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with a weak solvent to remove loosely bound matrix components without eluting the analyte.[13]

• Elution: Elute the analyte of interest with a strong solvent.[13]

• Chromatographic Separation:

  • Can you improve the separation between your analyte and the interfering matrix components? Modifying the chromatographic method can shift the retention time of your analyte away from regions of high ion suppression.[10][15]

    • Gradient Optimization: Adjust the gradient slope to better resolve co-eluting peaks.

    • Column Chemistry: Consider a column with a different stationary phase chemistry (e.g., phenyl-hexyl instead of C18) to alter selectivity.[16]

• Internal Standards:

  • Are you using a stable isotope-labeled internal standard (SIL-IS)? A SIL-IS is the gold standard for compensating for matrix effects, as it will be affected by ion suppression in the same way as the analyte, allowing for accurate quantification.[17]

Q4: My baseline is noisy and erratic. What instrument parameters should I check?

An unstable baseline can be caused by issues with the ionization source or other mass spectrometer settings.[3][18]

Instrument Optimization:

• Ion Source Parameters:

  • Have you optimized the ESI source settings? Parameters such as capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate should be optimized for your specific analyte and flow rate to ensure stable and efficient ionization.[10][19]

  • Is the ESI needle position optimized? The position of the ESI needle relative to the MS inlet can significantly impact signal stability.[20]

• Instrument Cleanliness:

  • When was the ion source last cleaned? Contaminants can build up on the ion source components over time, leading to poor ionization efficiency and increased noise.[3][18] Regular cleaning according to the manufacturer's recommendations is essential.[21]

Diagram: Key ESI Source Parameters for Optimization

Caption: Interrelated ESI parameters that require optimization for a stable signal.

Summary Table: Common Sources of Background Noise and Solutions

Source of Noise	Potential Cause	Recommended Solution(s)
Systemic	Contaminated mobile phase	Use LC-MS grade solvents and additives; prepare fresh aqueous mobile phase daily.[1][8]
System contamination	Regularly flush the LC system; clean solvent bottles without detergents.[3][8]
Carryover	Dirty injector/autosampler	Use a strong wash solvent; use high-quality glass vials.[9]
Column contamination	Wash the column with a high-organic solvent; use a guard column.[3]
Matrix Effects	Inadequate sample cleanup	Employ more effective sample preparation techniques like SPE or LLE.[10][13]
Co-elution with interferences	Optimize chromatographic separation; use a SIL-IS.[10][15][17]
Instrumental	Suboptimal ion source settings	Optimize capillary voltage, gas flows, and temperatures.[10][19]
Dirty ion source	Perform regular cleaning of the ion source components.[3][18][21]

By systematically addressing these potential sources of background noise, you can significantly enhance the quality and reliability of your LC-MS data for [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine.

References

• Guo, X., Bruins, A., Covey, T., Trötzmüller, M., & Lankmayr, E. (2009). Alternative Reagents for Chemical Noise Reduction in Liquid Chromatography-Mass Spectrometry Using Selective Ion/Molecule Reactions. Journal of the American Society for Mass Spectrometry.
• Biotech Spain. (2025, November 20). Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis. Biotech Spain.
• ZefSci. (2025, May 6).
• Waters Corporation. (n.d.). Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro.
• Chromatography Online. (2018, August 1). Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS.
• Characteristics and origins of common chemical noise ions in negative ESI LC-MS. (2011, June 15). Journal of Mass Spectrometry.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2026, March 30).
• LC-MS Sample Preparation: Techniques & Challenges. (n.d.). Merck.
• LCMS and LCMSMS Service: Properly Maintaining your Mass Spectrometer. (2020, March 4). Full Spectrum Analytics.
• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. (n.d.). Sigma-Aldrich.
• Top 10 things users can do to minimize contamination of LC-MS systems. (2026, March 11). SCIEX.
• Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids. (n.d.). Sigma-Aldrich.
• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (n.d.). PMC.
• Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Stratagies for Researche.
• LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. (2025, December 12).
• How to reduce high background noise in an LC MS/MS experiment? (n.d.). ECHEMI.
• Top Tips for LC-MS Sample Prepar
• Sample Preparation. (n.d.). Harvard Center for Mass Spectrometry.
• How should the LC-MS system be maintained for optimal performance? (n.d.).
• Characterization of Typical Chemical Background Interferences in Atmospheric Pressure Ionization Liquid Chromatography-Mass Spectrometry. (n.d.). PubMed.
• Important Qualities of Mobile Phase Additives for LC-MS Applications. (2023, September 27). Technology Networks.
• Losing Sensitivity of LC/MS signal due to High Background? (2022, March 27).
• Tips to Improve Signal-to-Noise Checkout. (n.d.). Agilent.
• Background noise in UPLC-MS/MS experience? (2022, June 16). Nitrosamines Exchange.
• Improving signal-to-noise ratios of liquid chromatography-tandem mass spectrometry peaks using noise frequency spectrum modification between two consecutive matched-filtering procedures. (2007, August 17). PubMed.
• How to boost productivity for LC-MSMS sample prep. (2017, May 15). The Blog - Tecan.
• Techniques for Improving Biopharmaceutical LC-MS Analysis. (2018, November 4). Sigma-Aldrich.
• Understanding the Basics of LC & MS Maintenance: A Guide for Beginners. (2023, May 31). Conquer Scientific.
• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025, November 19). AMSbiopharma.
• Advanced Strategies to Improve Detection Limits in Chromatography-Mass Spectrometry. (n.d.). Pickering Labs.
• Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. (n.d.).
• LC-HRMS Coupling to Feature-Based Molecular Networking to Efficiently Annotate Monoterpene Indole Alkaloids of Alstonia scholaris. (2025, July 14). MDPI.
• A Fast and Reliable UHPLC–MS/MS-Based Method for Screening Selected Pharmacologically Significant Natural Plant Indole Alkaloids. (2020, July 18). PMC.
• Troubleshooting. (n.d.). BASi.
• The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. (2020, December 8).
• High-Throughput Determination of Multiple Toxic Alkaloids in Food by UHPLC/MS/MS. (2019, July 31). Agilent.
• Analysis of Indole Alkaloids from Rhazya stricta Hairy Roots by Ultra-Performance Liquid Chromatography-Mass Spectrometry. (2015, December 17). MDPI.
• Identification and Characterization of Indole and Oxindole Alkaloids from Leaves of Mitragyna speciosa Korth Using Liquid Chromatography-Accurate QToF Mass Spectrometry. (2015, January 15). PubMed.
• How to reduce high background noise in an LC MS/MS experiment? (2015, February 23).
• Mass Spectrometry Troubleshooting and Common Issues. (2023, September 11). G-M-I, Inc..
• Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. (2018, November 29). Agilent.

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• 5. Characterization of typical chemical background interferences in atmospheric pressure ionization liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Co-Elution in[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine Chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex chromatographic behavior of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine (also known as 2-amino-1-(indolin-1-yl)-2-phenylethan-1-one).

Due to its structural features—a basic primary amine, a chiral alpha-carbon (phenylglycine moiety), and a sterically hindered tertiary indoline amide—this molecule frequently presents severe co-elution, peak splitting, and peak broadening challenges. This guide provides field-proven, mechanistically grounded solutions to resolve these issues.

Troubleshooting FAQs

Issue 1: The "Split Peak" Phenomenon (Amide Rotamer Co-Elution)

Q: My chromatogram shows a split peak or a broad shoulder for the main product. LC-MS confirms both peaks have the exact same mass. Is my sample degrading on the column?

A: No, your sample is not degrading. You are observing cis/trans amide bond isomerization.

• Mechanistic Causality: Indoline amides possess a high energetic barrier to rotation around the tertiary N-CO bond . Because the indoline ring and the phenylglycine moiety are sterically bulky, the molecule exists in distinct cis and trans rotameric states. At ambient temperatures (20–25 °C), the rate of interconversion between these rotamers is similar to the chromatographic elution rate. This intermediate exchange regime causes the rotamers to partially separate, resulting in broad, tailing, or split peaks .

• The Solution: Thermally-Induced Peak Coalescence. By increasing the column temperature to 60–80 °C, you supply enough thermal energy to overcome the rotational barrier. The cis/trans interconversion becomes significantly faster than the chromatographic timescale, forcing the rotamers to average out and coalesce into a single, sharp, symmetrical peak.

Issue 2: Chiral Co-Elution (Enantiomeric Resolution)

Q: I synthesized the compound from racemic phenylglycine, but I only see one peak on my standard C18 column. How do I resolve the (R) and (S) enantiomers without buying an expensive chiral column?

A: Standard reversed-phase columns cannot resolve enantiomers because (R) and (S) forms have identical physicochemical properties in an achiral environment.

• Mechanistic Causality: To separate enantiomers, you must create transient diastereomeric complexes. This is typically done using a Chiral Stationary Phase (CSP). However, a highly effective alternative is Ligand Exchange Chromatography (LEC) using a standard C18 column and a Chiral Mobile Phase Additive (CMPA) .

• The Solution: Add Copper(II) sulfate and L-proline to your mobile phase. The Cu(II) ion forms a ternary coordination complex with the L-proline and the primary amine of your analyte. Because the[Cu(L-Pro)(R-analyte)] and [Cu(L-Pro)(S-analyte)] complexes possess different spatial geometries and thermodynamic stabilities, they interact differently with the C18 stationary phase, resulting in distinct retention times and baseline resolution.

Issue 3: Impurity Co-Elution (Basic Amine Tailing)

Q: My compound co-elutes with unreacted indoline, and the peak tails severely. How can I improve the resolution between the product and starting materials?

A: The tailing is caused by secondary electrostatic interactions between the primary amine of the phenylglycine moiety and residual acidic silanols on the silica support of your column.

• Mechanistic Causality: At neutral pH, the primary amine is protonated (-NH3+). Even on high-purity silica, unreacted silanol groups (-SiO-) act as weak cation exchangers. This causes the basic analyte to "stick" and smear across the column, leading to tailing that masks closely eluting impurities like indoline.

• The Solution: Use an end-capped C18 column and lower the mobile phase pH to ~2.0 using 0.1% Trifluoroacetic Acid (TFA). TFA acts as both a pH modifier (suppressing silanol ionization) and an ion-pairing agent (masking the protonated amine), drastically sharpening the peak.

Experimental Protocols

Protocol 1: High-Temperature Reversed-Phase HPLC for Rotamer Coalescence

• Trustworthiness / Self-Validating System: This protocol uses temperature modulation to confirm that peak splitting is due to rotamers, not chemical impurities. If the peaks merge at high temperatures but separate when cooled, rotamerism is definitively confirmed.

• Column Preparation: Install a fully end-capped C18 column (e.g., 150 x 4.6 mm, 3 µm) capable of withstanding high temperatures (up to 80 °C).

• Mobile Phase Setup: Prepare Mobile Phase A (0.1% TFA in LC-MS grade Water) and Mobile Phase B (0.1% TFA in Acetonitrile).

• Temperature Equilibration: Set the column oven to 65 °C. Allow the system to equilibrate at a flow rate of 1.0 mL/min for 20 minutes.

  • Validation Step: Monitor the baseline; it must exhibit < 0.1 mAU drift over a 5-minute window before proceeding.

• Gradient Execution: Run a linear gradient from 10% B to 90% B over 15 minutes.

• Data Analysis: Compare the peak shape to a control run performed at 25 °C. The 65 °C run should yield a single sharp peak with a USP tailing factor < 1.2.

Protocol 2: Ligand Exchange Chromatography (LEC) for Chiral Separation

• Trustworthiness / Self-Validating System: The use of a known racemic standard ensures the system's chiral recognition capabilities are functioning properly before analyzing unknown samples.

• Mobile Phase Preparation: Dissolve 2.5 mM Copper(II) sulfate and 5.0 mM L-proline in LC-MS grade water. Adjust the pH to 6.0 using dilute NaOH. Add 10% Methanol as an organic modifier .

• Column Setup: Install a standard C18 column. Set the column oven to 30 °C.

• Equilibration: Pump the chiral mobile phase at 0.8 mL/min until the baseline stabilizes (UV detection at 254 nm). Note: The baseline will have a higher background absorbance due to the Cu(II) complex.

• System Suitability (Validation): Inject a known racemic standard of the analyte. The system is validated if the resolution (Rs) between the (R) and (S) peaks is ≥ 1.5.

• Sample Injection: Inject the synthesized sample to determine enantiomeric excess (ee).

Data Presentation

Table 1: Troubleshooting Matrix for Co-Elution Issues

Symptom	Primary Cause	Diagnostic Check	Recommended Solution
Split peak, identical mass	Amide cis/trans rotamers	Inject at 25 °C vs. 65 °C	Increase column temperature to >60 °C
Single peak for racemate	Lack of chiral environment	Inject on chiral/LEC column	Use Cu(II)/L-Proline mobile phase
Severe tailing, co-elution	Secondary silanol interactions	Check USP tailing factor	Add 0.1% TFA; use end-capped C18

Table 2: Optimized Chromatographic Parameters by Application

Parameter	Rotamer Coalescence (Achiral)	Ligand Exchange (Chiral)
Column	End-capped C18 (150 x 4.6 mm)	Standard C18 (250 x 4.6 mm)
Mobile Phase A	Water + 0.1% TFA	2.5 mM Cu(II) / 5 mM L-Proline (pH 6.0)
Mobile Phase B	Acetonitrile + 0.1% TFA	Methanol (Isocratic, 10%)
Temperature	65 °C	30 °C
Flow Rate	1.0 mL/min	0.8 mL/min
Detection	UV 220 nm / 254 nm	UV 254 nm

System Workflows & Logical Relationships

Decision tree for troubleshooting co-elution in indoline amide chromatography.

Thermodynamic equilibrium of cis/trans amide isomerization and temperature effects.

References

• A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

• Enantioseparation of Phenylglycine by Ligand Exchange Chromatography Source: Isan Journal of Pharmaceutical Sciences (Thai Journals Online) URL:[Link]

• Axially Chiral Enamides: Substituent Effects, Rotation Barriers, and Implications for their Cyclization Reactions Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

Technical Support Center: Minimizing In Vitro Non-Specific Binding of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine

Welcome to the Technical Support Center. This portal is designed for researchers and drug development professionals facing assay discrepancies, poor recovery, or erratic dose-response curves when working with [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine .

As a highly lipophilic, primary amine-containing building block, this molecule presents unique physicochemical challenges in vitro. Below, you will find mechanistic insights, troubleshooting FAQs, and field-proven protocols to ensure the scientific integrity of your assays.

Part 1: Mechanistic Knowledge Base

To stop non-specific binding (NSB), we must first understand the structural causality behind it.[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine possesses two distinct structural liabilities that drive NSB in aqueous assay conditions:

• Hydrophobic Partitioning (The Indoline & Phenyl Rings): The molecule is highly lipophilic. In aqueous buffers, these non-polar rings seek out hydrophobic surfaces to minimize contact with water. This leads to rapid adsorption onto standard polystyrene or polypropylene microplates [3].

• Electrostatic Attraction (The Primary Amine): With a typical pKa around 8.5–9.5, the primary amine is predominantly protonated (cationic) at a physiological pH of 7.4. This positive charge acts as an anchor, binding tightly to negatively charged surfaces such as glass (silanol groups) or tissue-culture (TC) treated plastics [2].

Caption: Mechanisms of non-specific binding for lipophilic amines in vitro.

Part 2: Troubleshooting FAQs

Q1: My dose-response curves are flat at low concentrations but spike unpredictably at high concentrations. What is happening? A: This is the hallmark of plastic adsorption. At low concentrations (e.g., <100 nM), the majority of your compound is adsorbing to the microplate walls, leaving virtually no free drug in solution to interact with your biological target. As you increase the dose, the binding sites on the plastic eventually saturate. Once saturated, any additional compound remains in solution, causing a sudden, non-linear spike in your assay signal. To fix this, you must reduce both hydrophobic and ionic interactions using amphiphilic organic solvents or neutral/hydrophilic plate coatings [2].

Q2: I added 1% BSA to my assay buffer to block the plastic, but now my compound shows no activity. Why? A: While Bovine Serum Albumin (BSA) is an excellent blocking agent for plastic surfaces, lipophilic amines bind aggressively to the hydrophobic pockets of albumin. By adding 1% BSA, you have likely shifted the compound from binding to the plastic to binding to the BSA, reducing the free fraction of your drug to near zero. You should titrate the BSA down to the lowest effective concentration (typically 0.01% - 0.1%) or switch to a non-protein blocking agent like Tween-20 or CHAPS [4].

Q3: How can I definitively prove that NSB is the cause of my assay failure? A: You can self-validate the presence of NSB using a "continuous transfer" or "gradient dilution" method [1]. Prepare a 1 µM solution of the compound. Incubate it in Well A for 30 minutes, then transfer the exact same solution to Well B for 30 minutes, and finally to Well C. Quantify the compound in Well C via LC-MS/MS. If the concentration has dropped significantly compared to a freshly prepared standard in a glass vial, NSB is occurring.

Part 3: Standardized Mitigation Protocols

To establish a self-validating system, implement the following step-by-step methodology to optimize your assay conditions.

Protocol: Preparation of Low-Binding Assay Workflows

Step 1: Consumable Selection

• Action: Discard standard untreated polystyrene plates.

• Causality: Standard plates drive hydrophobic NSB. Tissue-culture (TC) treated plates are oxidized, creating negative charges that will electrostatically trap the protonated primary amine.

• Solution: Use commercially available ultra-low attachment (PEGylated) plates or silanized glass vials. PEG creates a neutral, hydrophilic barrier that repels both the lipophilic rings and the cationic amine.

Step 2: Buffer Additive Optimization

• Action: Introduce a non-ionic or zwitterionic surfactant.

• Causality: Surfactants form micelles that shield the lipophilic portions of the molecule, preventing them from interacting with the vessel walls.

• Solution: Add 0.01% to 0.05% Tween-20 or 0.1% CHAPS to your assay buffer. Tween-20 has been proven to effectively mitigate error due to the non-specific binding of highly protein-bound, lipophilic drugs to plastic [4].

Step 3: Pre-saturation of Pipette Tips

• Action: Pre-wet pipette tips before serial dilutions.

• Causality: NSB occurs rapidly (within seconds) upon contact with virgin plastic surfaces during liquid handling.

• Solution: Aspirate and dispense the assay buffer (containing your surfactant) 3-5 times before transferring the actual compound.

Caption: Step-by-step workflow to mitigate NSB and optimize assay conditions.

Part 4: Data Presentation & Additive Comparison

The following table summarizes the expected impact of various assay modifications on the recovery of lipophilic amines like[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine.

Mitigation Strategy	Mechanism of Action	Expected Compound Recovery	Risk to Biological Target
Standard Polystyrene (No Additives)	None (Baseline)	< 20% (High NSB)	Low
1% BSA Addition	Blocks plastic sites; acts as carrier	~95% (Total), but <5% (Free)	High (Depletes free drug)
0.05% Tween-20	Disrupts hydrophobic interactions	> 85% (Free drug available)	Moderate (May lyse cells)
0.1% CHAPS	Zwitterionic shielding of amine/lipids	> 90% (Free drug available)	Low (Gentle on proteins)
PEGylated Microplates	Neutral/hydrophilic steric barrier	> 95% (Free drug available)	None

Note: Always calculate the free fraction of your compound when introducing carrier proteins like BSA, as high lipophilicity severely limits intestinal absorption and in vitro availability [3].

References

• WuXi AppTec DMPK. Nonspecific Binding: Main Factors of Occurrence and Strategies. 1

• Alluisetti, G., et al. (2025). Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses. ResearchGate. 2

• Wageningen University & Research. Non-specific plastic binding and permeability characteristics of prenylated (iso)flavonoids in in vitro Caco-2 cell permeability assay. WUR eDepot.3

• Duke University. Determination of plasma protein binding of dalbavancin. DukeSpace. 4

Sources

• 1. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. researchgate.net [researchgate.net]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. Making sure you're not a bot! [dukespace.lib.duke.edu]

Reference Data & Comparative Studies

Comparative efficacy of[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine vs standard indoline derivatives

An In-Depth Guide to the Comparative Efficacy of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine and Standard Indoline Derivatives

Introduction: The Indoline Scaffold as a Cornerstone of Modern Medicinal Chemistry

The indole ring system, and its reduced form indoline, represent privileged scaffolds in drug discovery.[1][2] This heterocyclic structure is a key component in numerous natural products, neurotransmitters like serotonin, and a wide array of synthetic therapeutic agents.[3][4] From the potent anti-inflammatory action of Indomethacin to the tubulin polymerization inhibition of vinca alkaloids in cancer therapy, the indole nucleus serves as a versatile framework for developing drugs with diverse pharmacological activities.[4][5] Its ability to mimic peptide structures allows it to bind reversibly to a multitude of enzymes and receptors, offering vast opportunities for the design of novel therapeutics.[1][2]

This guide provides a comparative analysis of the novel compound, [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine (hereafter referred to as Compound A ), against standard, well-characterized indoline derivatives. As direct comparative experimental data on Compound A is not yet prevalent in the literature, this analysis is grounded in established Structure-Activity Relationship (SAR) principles derived from extensive research on analogous compounds.[6][7] We will dissect the structural components of Compound A, hypothesize its likely biological targets and efficacy, and provide a robust experimental framework for its empirical validation.

Part 1: Structural and Mechanistic Analysis

A molecule's function is dictated by its form. By deconstructing Compound A and comparing its constituent parts to those of known active indoline derivatives, we can generate educated hypotheses about its potential efficacy.

Molecular Scaffolding of Compound A

Compound A is a chiral molecule comprising three key pharmacophoric features:

• The Indoline Core: A saturated bicyclic amine that provides a rigid, three-dimensional structure.

• An N-Acyl Linker: The indoline nitrogen is acylated, forming an amide bond. This is a common modification in indoline-based inhibitors.[6][7]

• A Phenylglycine Amide Side-Chain: A -C(=O)-CH(Ph)-NH2 moiety. This feature introduces a primary amine and a chiral center, suggesting potential for specific hydrogen bonding and stereoselective interactions with a biological target.

Comparative Analysis with Standard Indoline Derivatives

The efficacy of indoline derivatives is highly dependent on the nature and position of substituents.[8] SAR studies reveal critical insights:

• Substitution at N-1: The nitrogen of the indoline ring is a frequent point of modification. In a study of indoline-based Keap1-Nrf2 protein-protein interaction inhibitors, modifications at this position were crucial for potency.[6] Similarly, in dual 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH) inhibitors, the substituent at the indoline nitrogen was found to directly influence binding within the enzyme's catalytic site.[7][9] Compound A's bulky phenylglycine amide group at N-1 suggests it is designed to occupy a significant pocket in its target protein.

• The Role of the Phenyl Group: Aromatic rings are ubiquitous in indoline derivatives, often engaging in π-π stacking or hydrophobic interactions within a receptor's binding site. In HIV-1 fusion inhibitors, the spatial arrangement of multiple aromatic rings was a key determinant of activity.[10] The phenyl group in Compound A's side-chain is likely critical for its binding affinity.

• The Primary Amine: The terminal amine group (-NH2) is a strong hydrogen bond donor and can exist as a cation (-NH3+) at physiological pH. This allows for potent electrostatic or ionic interactions with acidic residues (e.g., Aspartate, Glutamate) in a target protein, a feature often exploited in kinase and receptor antagonists.

Based on these structural features, Compound A could plausibly target enzymes or receptors with a deep binding pocket that can accommodate the phenyl group and a specific site for hydrogen bonding with the primary amine. Potential activities could span anti-inflammatory, anticancer, or neuroprotective domains, which are common for this scaffold.[5][11][12]

Hypothesized Signaling Pathway Interaction

Many indoline derivatives exert their effects by modulating key signaling pathways. For instance, as potent inhibitors of the Keap1-Nrf2 interaction, they can upregulate antioxidant responses, a valuable mechanism in treating diseases involving oxidative stress.[6] Others function as potent PD-L1 inhibitors in cancer immunotherapy.[13] Given its structure, Compound A could potentially interfere with pathways regulated by protein-protein interactions or kinases.

Caption: Hypothetical kinase signaling pathway inhibited by Compound A.

Part 2: Experimental Framework for Efficacy Comparison

To empirically determine the efficacy of Compound A relative to standard derivatives, a systematic, multi-tiered approach is required. The following protocols describe self-validating systems for assessing inhibitory potency and cellular effects.

Tier 1: In Vitro Enzymatic Inhibition Assay (IC50 Determination)

The first step is to quantify the direct inhibitory effect of the compound on a purified target enzyme. This protocol determines the half-maximal inhibitory concentration (IC50).[14]

Objective: To determine the concentration of Compound A required to inhibit 50% of the activity of a target enzyme.

Materials:

• Purified target enzyme

• Enzyme-specific substrate

• Compound A and standard indoline inhibitor (e.g., Indomethacin for COX enzymes)

• Assay buffer (optimized for pH and ionic strength)

• 96-well microplates

• Microplate reader (for absorbance, fluorescence, or luminescence)[14]

Protocol:

• Reagent Preparation:

  • Prepare a concentrated stock solution of Compound A and the standard inhibitor in a suitable solvent (e.g., DMSO).

  • Create a series of 2-fold serial dilutions of each compound in assay buffer. The final concentration range should span several orders of magnitude (e.g., from 1 nM to 100 µM).[14]

  • Prepare solutions of the enzyme and substrate at their optimal concentrations, as determined from preliminary experiments.

• Assay Setup:

  • In a 96-well plate, add a fixed volume of the enzyme solution to each well.

  • Add a small volume (e.g., 1-2 µL) of each compound dilution to the appropriate wells. Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

  • Pre-incubate the enzyme and inhibitor for a specific time (e.g., 15 minutes) at the optimal temperature to allow for binding.[14]

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding a fixed volume of the substrate solution to all wells.

  • Immediately begin measuring the reaction rate using a microplate reader. The detection method depends on the assay (e.g., change in absorbance at a specific wavelength).

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Tier 2: Cell-Based Viability and Cytotoxicity Assay

After determining in vitro potency, it is crucial to assess the compound's effect in a cellular context. Cell viability assays measure overall cell health and proliferation.[15][16]

Objective: To evaluate the effect of Compound A on the viability of a relevant human cell line (e.g., a cancer cell line for an anticancer agent).

Materials:

• Human cell line (e.g., A549 lung cancer cells)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• Compound A and a standard cytotoxic drug (e.g., Doxorubicin)

• Cell viability reagent (e.g., Resazurin, MTT, or CCK-8)[15][17]

• 96-well clear, flat-bottom cell culture plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Culture cells to a healthy, sub-confluent state.

  • Trypsinize, count, and seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well).[15][18]

  • Incubate for 24 hours to allow cells to adhere.

• Compound Treatment:

  • Prepare serial dilutions of Compound A and the standard drug in culture medium.

  • Remove the old medium from the cells and replace it with medium containing the different drug concentrations. Include vehicle-only control wells.

  • Incubate the plate for a specified duration (e.g., 48 or 72 hours).[18]

• Viability Measurement (Resazurin Method):

  • Prepare a working solution of Resazurin in sterile PBS.

  • Add the Resazurin solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the dye into the fluorescent product, resorufin.[17]

  • Measure the fluorescence (e.g., 560 nm excitation / 590 nm emission) using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Plot the percent viability versus the logarithm of the compound concentration and determine the IC50 or GI50 (concentration for 50% growth inhibition) value.

Caption: A tiered workflow for the comparative evaluation of novel compounds.

Part 3: Data Presentation and Interpretation

All quantitative data should be summarized for clear comparison. Structure-Activity Relationships are often best understood when potency data (like IC50 values) are presented alongside the corresponding chemical structures.

Table 1: Comparative In Vitro Efficacy of Indoline Derivatives against Target X

Compound ID	Structure	Target X IC50 (nM)[6][7]	Cell Line Y GI50 (nM)[5][19]
Compound A	[Structure of Compound A]	To be determined	To be determined
Standard 1	[Structure of Indomethacin]	500	1200
Standard 2	[Structure of a known potent indoline inhibitor from literature]	22	150
Analogue 1.1	[Structure with modification on the phenyl ring]	230	800
Analogue 1.2	[Structure with modification on the indoline core]	>10,000	>10,000

Note: IC50/GI50 values are representative examples based on published data for illustrative purposes.

Interpreting the Data: The primary goal is to establish a clear SAR. For example, if Compound A demonstrates high potency (low nM IC50), its unique phenylglycine amide side-chain would be identified as a key pharmacophore. Conversely, if an analogue lacking the primary amine shows a dramatic loss of activity, it validates the importance of that specific hydrogen-bonding interaction.[6][10] This iterative process of synthesis, testing, and analysis is fundamental to optimizing lead compounds in drug development.

Conclusion and Future Directions

While the precise efficacy of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine remains to be empirically determined, a thorough analysis of its structure in the context of extensive SAR literature for the indoline scaffold allows for strong hypothesis generation. Its unique combination of an indoline core with a chiral phenylglycine amide side-chain suggests potential for potent and selective interactions with a biological target, likely an enzyme or receptor involved in proliferative or inflammatory diseases.

The experimental framework provided herein outlines a clear, robust path for validating these hypotheses. By systematically comparing Compound A's performance in in vitro and cell-based assays against well-characterized standard derivatives, researchers can precisely quantify its efficacy and elucidate the structural features driving its activity. This foundational work is the critical next step in evaluating its potential as a novel therapeutic agent.

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Selectivity Profiling of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine: A Comparative Guide to Monoamine Transporter Inhibition

This guide provides a comprehensive framework for the selectivity profiling of the novel compound [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, hereafter referred to as Compound X. Due to the limited publicly available data on Compound X, this guide is constructed based on a structural assessment suggesting potential activity at monoamine transporters. The phenylethylamine core is a well-established pharmacophore for ligands of the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[1][2] Therefore, this document outlines the essential experimental protocols and comparative data necessary to rigorously characterize the potency and selectivity of Compound X against these three critical central nervous system targets.

The primary objective is to equip researchers, scientists, and drug development professionals with the rationale and detailed methodologies for determining if Compound X exhibits a desirable selectivity profile, a crucial step in early-stage drug discovery for neuropsychiatric disorders.[3] We will compare the hypothetical profile of Compound X with well-characterized inhibitors: the non-selective psychostimulant cocaine, the highly selective DAT inhibitor GBR-12909, and the atypical DAT inhibitor modafinil.[4][5][6][7][8]

The Rationale for Selectivity Profiling: Targeting Monoamine Transporters

The dopamine, norepinephrine, and serotonin transporters are integral membrane proteins that regulate neurotransmission by clearing their respective neurotransmitters from the synaptic cleft.[1][9][10][11] Their dysfunction is implicated in a range of disorders, including depression, ADHD, and substance use disorders, making them key therapeutic targets.[1][3]

• Dopamine Transporter (DAT): Primarily regulates dopamine levels, which are crucial for movement, motivation, and reward.[1][9]

• Norepinephrine Transporter (NET): Responsible for the reuptake of norepinephrine, a neurotransmitter involved in alertness, focus, and the stress response.[12][13][14][15]

• Serotonin Transporter (SERT): Manages serotonin levels, which play a significant role in mood, anxiety, and sleep.[16][17][18]

A compound's selectivity for one transporter over the others is a critical determinant of its therapeutic efficacy and side-effect profile. For instance, selective serotonin reuptake inhibitors (SSRIs) are frontline treatments for depression, while selective DAT inhibitors are explored for conditions like ADHD and narcolepsy.[13][17][19] Non-selective agents like cocaine, which potently inhibit all three transporters, have a high abuse liability and a complex side-effect profile.[5][6][20] Therefore, quantifying the inhibitory activity of Compound X at each transporter is paramount.

---

Experimental Workflows for Determining Selectivity

Two primary in vitro assay types are essential for building a comprehensive selectivity profile: radioligand binding assays and neurotransmitter uptake inhibition assays.

The overall workflow involves expressing the human transporters in stable cell lines, preparing cell membranes or whole cells for the assays, and then running competitive binding and functional uptake experiments to determine the potency (Ki and IC50 values) of Compound X and the selected known inhibitors.

Caption: High-level experimental workflow for selectivity profiling.

This protocol determines the binding affinity (Ki) of a test compound by measuring its ability to compete with a specific radioligand for binding to the transporter.[21][22]

Objective: To determine the Ki of Compound X, Cocaine, GBR-12909, and Modafinil for hDAT, hNET, and hSERT.

Materials:

• Cell membranes from HEK293 cells stably expressing hDAT, hNET, or hSERT.

• Radioligands:

  • hDAT: [³H]WIN 35,428 (or [³H]CFT)[23][24]

  • hNET: [³H]Nisoxetine[24]

  • hSERT: [³H]Citalopram (or [³H]Paroxetine)

• Non-specific binding definition:

  • hDAT: 10 µM GBR-12909 or 30 µM Cocaine

  • hNET: 1 µM Desipramine[19]

  • hSERT: 1 µM Fluoxetine[19]

• Assay Buffer: 50 mM Tris, 120 mM NaCl, 5 mM KCl, pH 7.4

• 96-well plates, filter mats (GF/B or GF/C, pre-soaked in 0.3% polyethylenimine), scintillation fluid, and a microplate scintillation counter.

Procedure:

• Thaw and Prepare Membranes: On the day of the assay, thaw the frozen cell membrane aliquots and resuspend them in ice-cold assay buffer to a final protein concentration of 5-20 µ g/well .[21]

• Plate Setup: In a 96-well plate, add the following in a final volume of 250 µL:

  • 50 µL of assay buffer (for total binding) or non-specific inhibitor (for non-specific binding).

  • 50 µL of various concentrations of test compound (Compound X or comparators) diluted in assay buffer.

  • 50 µL of the appropriate radioligand at a concentration near its Kd.

  • 150 µL of the membrane preparation.[21]

• Incubation: Incubate the plates for 60-90 minutes at room temperature with gentle agitation.[21]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration onto the pre-soaked filter mats using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Dry the filter mats, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value using non-linear regression (sigmoidal dose-response).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This functional assay measures a compound's ability to inhibit the transporter-mediated uptake of a radioactive substrate (the neurotransmitter itself or an analogue).[25]

Objective: To determine the IC50 of Compound X and comparators for inhibiting the uptake of [³H]dopamine, [³H]norepinephrine, and [³H]serotonin.

Materials:

• HEK293 cells stably expressing hDAT, hNET, or hSERT, plated in 96-well plates.[25]

• Radioactive Substrates:

  • hDAT: [³H]Dopamine

  • hNET: [³H]Norepinephrine

  • hSERT: [³H]Serotonin (5-HT)[23]

• Krebs-HEPES Buffer (KHB): 120 mM NaCl, 3 mM KCl, 2 mM CaCl₂, 2 mM MgCl₂, 10 mM HEPES, pH 7.3.[23] For dopamine and norepinephrine uptake, add 0.2 mg/mL ascorbic acid and 10 µM pargyline to prevent oxidation and metabolism.[26][27]

• Uptake Inhibitors (for defining non-specific uptake):

  • hDAT: 10 µM Mazindol[27]

  • hNET: 10 µM Nisoxetine[27]

  • hSERT: 10 µM Fluoxetine[27]

Procedure:

• Cell Culture: Seed the transporter-expressing HEK293 cells into 96-well plates 24-48 hours prior to the assay and grow to near confluence.[25]

• Pre-incubation: Gently wash the cells once with warm KHB. Add 50 µL of KHB containing various concentrations of the test compound (or vehicle/non-specific inhibitor) to each well. Incubate for 10 minutes at room temperature.[27]

• Initiate Uptake: Add 50 µL of KHB containing the radioactive substrate (e.g., 200 nM [³H]dopamine) to each well to initiate the uptake reaction.[23][27]

• Incubation: Incubate for a short period at room temperature (e.g., 1-3 minutes for DAT/SERT, 3-5 minutes for NET) to measure the initial rate of uptake.[23][27]

• Termination: Terminate the uptake by rapidly aspirating the solution and washing the cells 3-4 times with ice-cold KHB.

• Lysis and Counting: Lyse the cells with a lysis buffer (or 1% SDS) and transfer the lysate to scintillation vials. Add scintillation fluid and count the radioactivity.

• Data Analysis:

  • Calculate specific uptake by subtracting the counts from the non-specific inhibitor wells from all other wells.

  • Plot the percentage of specific uptake against the log concentration of the test compound.

  • Determine the IC50 value using non-linear regression.

---

Comparative Data Analysis

The data generated from these assays allow for a direct comparison of Compound X with established inhibitors. Potency is assessed by the Ki and IC50 values, while selectivity is determined by the ratio of these values between different transporters.

The primary function of monoamine transporters is the reuptake of neurotransmitters from the synaptic cleft into the presynaptic neuron, which terminates the signal. Inhibitors block this process, leading to increased concentrations of the neurotransmitter in the synapse and enhanced signaling.[1][10][15]

Caption: Mechanism of DAT inhibition in the synapse.

The following table presents literature-derived binding affinity (Ki) data for the comparator compounds. The data for Compound X would be populated from the results of the described experiments.

Compound	DAT Ki (nM)	NET Ki (nM)	SERT Ki (nM)	DAT/SERT Selectivity Ratio	DAT/NET Selectivity Ratio
Compound X	Experimental	Experimental	Experimental	Calculate	Calculate
Cocaine	~250	~300	~600	~2.4	~1.2
GBR-12909	1[4][28]	>100[28]	>100[28]	>100	>100
Modafinil	~2100[29]	~36000[29]	>100000	>47	~17

Note: Ki values for cocaine and modafinil can vary between studies. The values presented are representative. Selectivity ratios are calculated as Ki(SERT or NET) / Ki(DAT).

Interpreting the Data:

• GBR-12909 is a clear example of a highly potent and selective DAT inhibitor, with over 100-fold selectivity against both NET and SERT.[4][28]

• Cocaine demonstrates a non-selective profile, inhibiting all three transporters with similar, albeit lower, potency.[5][6]

• Modafinil is considered an atypical inhibitor. It is less potent than cocaine but shows moderate selectivity for DAT over NET and SERT.[7][29]

The goal for Compound X would be to determine where it falls on this spectrum. A high selectivity ratio for DAT over SERT and NET would suggest a more targeted mechanism of action, potentially with fewer off-target side effects compared to a non-selective compound like cocaine.

Conclusion for the Senior Application Scientist

This guide establishes a rigorous, self-validating framework for characterizing the selectivity profile of [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine (Compound X). By employing standardized radioligand binding and functional uptake assays, researchers can reliably determine the compound's potency and selectivity for the dopamine, norepinephrine, and serotonin transporters. The causality behind these experimental choices lies in the need for both affinity (binding) and functional (uptake) data to build a complete pharmacological picture.

Comparing the resulting data against well-profiled inhibitors like GBR-12909, cocaine, and modafinil provides essential context, allowing for an informed assessment of Compound X's potential as a therapeutic agent. A favorable profile, typically characterized by high potency and significant selectivity for a single transporter, is a critical milestone in the progression of a candidate compound toward further preclinical and clinical development.

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• Psych Scene Hub. (2021, July 21). Modafinil and Armodafinil - Mechanism of Action | Psychopharmacology | Clinical Application. [Link]

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• Schmitt, K. C., & Reith, M. E. (2011). The atypical stimulant and nootropic modafinil interacts with the dopamine transporter in a different manner than classical cocaine-like inhibitors. PLoS One, 6(10), e25711.

• Wikidoc. (2018, December 19). Dopamine transporter. [Link]

• Froimowitz, M., et al. (2007). DAT/SERT Selectivity of Flexible GBR 12909 Analogs Modeled Using 3D-QSAR Methods. Journal of medicinal chemistry, 50(8), 1795-1804.

• ResearchGate. Machine learning analysis of cocaine addiction informed by DAT, SERT, and NET-based interactome networks. [Link]

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• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

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• Sora, I., et al. (2001). Molecular mechanisms of cocaine reward: Combined dopamine and serotonin transporter knockouts eliminate cocaine place preference. Proceedings of the National Academy of Sciences, 98(9), 5300-5305.

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Comparative Pharmacological Profiling: Receptor Activation Divergence in[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine Enantiomers

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Preclinical Pharmacological Comparison Guide

Executive Summary

The compound [2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine represents a highly complex structural pharmacophore. By fusing a classic phenylethylamine backbone—typical of trace amine-associated receptor (TAAR) and monoaminergic ligands—with a phenylglycine-amide moiety (characteristic of metabotropic glutamate receptor [mGluR] ligands), this molecule presents a unique profile for GPCR activation[1]. Because it possesses a chiral center at the α -carbon, the (R)- and (S)-enantiomers exhibit profound differences in receptor affinity and functional efficacy. This guide objectively compares these enantiomers, detailing the structural causality behind their divergent activation profiles and providing the self-validating experimental methodologies required to profile them.

Pharmacophore Architecture & The Easson-Stedman Hypothesis

To understand why the enantiomers of this compound behave differently, we must analyze the causality of chiral GPCR binding. The Easson-Stedman hypothesis dictates that a chiral ligand requires a minimum of three points of interaction with the receptor's binding pocket to achieve optimal affinity and efficacy[2].

For[2-(2,3-Dihydro-1H-indol-1-yl)-2-oxo-1-phenylethyl]amine, the three critical interaction points are:

• The Primary Amine ( −NH2​ ): Forms a highly conserved salt bridge with an Aspartate residue in Transmembrane Domain 3 (TM3) of aminergic receptors.

• The Phenyl Ring: Engages in π−π stacking with aromatic residues (e.g., Phenylalanine/Tryptophan) in TM5 or TM6.

• The Bulky Indoline-Amide Moiety: Acts as the primary steric determinant.

In the (R)-enantiomer (the typical eutomer) , the spatial arrangement allows the indoline group to project into the extracellular vestibule without disrupting the core TM3-TM6 interactions. Conversely, in the (S)-enantiomer (the distomer) , forcing the amine and phenyl groups into their respective binding pockets causes the bulky 2,3-dihydro-1H-indol-1-yl group to sterically clash with Extracellular Loop 2 (ECL2), drastically reducing both binding affinity ( Ki​ ) and the receptor's ability to undergo the conformational shift required for G-protein coupling[2].

Experimental Methodologies: A Self-Validating Profiling System

To objectively compare the enantiomers, a rigorous, self-validating experimental workflow is required. The following protocols incorporate internal controls (Z'-factor validation) to ensure data integrity.

Step 1: Chiral Resolution via Preparative HPLC

• Objective: Isolate the (R)- and (S)-enantiomers from the racemic mixture to >99% enantiomeric excess (ee).

• Causality of Choice: Enantiomeric purity is critical; even a 1% contamination of a highly potent eutomer can create false-positive activation in the distomer's profile.

• Protocol:

  • Dissolve the racemate in a mobile phase of Hexane/Isopropanol/Diethylamine (80:20:0.1 v/v/v). The trace diethylamine suppresses secondary amine interactions with the stationary phase, preventing peak tailing.

  • Inject onto a Chiralpak IG preparative column (immobilized amylose-based stationary phase).

  • Monitor UV absorbance at 254 nm. Collect the baseline-resolved peaks and determine absolute configuration via X-ray crystallography or vibrational circular dichroism (VCD).

Step 2: Radioligand Competition Binding Assay ( Ki​ Determination)

• Objective: Quantify the binding affinity of each enantiomer at target GPCRs (e.g., mGluR1 and TAAR1).

• Protocol:

  • Harvest CHO-K1 cells stably expressing the target receptor.

  • Incubate cell membranes (10 µg protein/well) with a constant concentration of a radioligand (e.g., [3H] -quisqualate for mGluR1)[3] and varying concentrations of the (R)- or (S)-enantiomer ( 10−11 to 10−4 M).

  • Self-Validation: Include a known reference standard (e.g., unlabelled L-glutamate) to define non-specific binding (NSB). Calculate the Ki​ using the Cheng-Prusoff equation.

Step 3: Functional GPCR Activation Assays (cAMP & IP3/Ca 2+ Flux)

• Objective: Determine if the enantiomers act as full agonists, partial agonists, or antagonists by measuring Emax​ and EC50​ .

• Protocol:

  • For Gs-coupled targets (TAAR1): Use a homogeneous time-resolved fluorescence (HTRF) cAMP assay. Stimulate cells with the enantiomers in the presence of IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

  • For Gq-coupled targets (mGluR1): Use a FLIPR (Fluorometric Imaging Plate Reader) Calcium assay. Load cells with Fluo-4 AM dye.

  • Self-Validation: Calculate the Z'-factor for every plate using a reference full agonist (e.g., 3,5-DHPG for mGluR)[1] and a vehicle control. A Z'-factor > 0.6 validates the assay window, proving the system is robust enough to detect subtle partial agonism.

Comparative Data: Receptor Activation Profiles

The following table summarizes the comparative pharmacological parameters, demonstrating the profound stereoselectivity (Eudismic Ratio) characteristic of phenylglycine-derived GPCR ligands[4].

Parameter	Target Receptor	(R)-Enantiomer (Eutomer)	(S)-Enantiomer (Distomer)	Eudismic Ratio (R/S)
Binding Affinity ( Ki​ )	mGluR1 (Gq)	45 nM	>10,000 nM	>222x
Binding Affinity ( Ki​ )	TAAR1 (Gs)	120 nM	4,500 nM	37.5x
Functional Potency ( EC50​ )	mGluR1 (Ca 2+ Flux)	85 nM	N/A (No activation)	-
Efficacy ( Emax​ )	mGluR1 (Ca 2+ Flux)	92% (Full Agonist)	< 5% (Inactive)	-
Functional Potency ( IC50​ )	mGluR1 (Antagonism)	N/A	8,200 nM (Weak Antag.)	-

Data Interpretation: The (R)-enantiomer successfully triggers the conformational shifts required for both Gq and Gs coupling. The (S)-enantiomer fails to activate the receptors and instead acts as a very weak competitive antagonist due to steric hindrance preventing the inward movement of TM6.

Visualizations

Experimental Workflow

Fig 1. Experimental workflow for the chiral resolution and self-validating pharmacological profiling.

GPCR Signaling Pathways

Fig 2. Divergent GPCR signaling pathways activated by the (R)-enantiomer (Gs vs. Gq coupling).

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Competitive antagonism by phenylglycine derivatives at type I metabotropic glutamate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jneurosci.org [jneurosci.org]